Bruceantinoside A

Core Science & Biosynthesis

The Discovery and Isolation of Bruceantinoside A from Brucea antidysenterica: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bruceantinoside A, a quassinoid glucoside, is a natural product isolated from the Ethiopian plant Brucea antidysenterica. First reported in 1981 by Okano, Lee, and Hall, this compound has garnered interest due to its potential antileukemic properties. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Bruceantinoside A, presenting detailed experimental protocols and collating available quantitative data. The methodologies outlined herein are based on the original discovery and subsequent studies of related compounds, offering a valuable resource for researchers in natural product chemistry and drug discovery.

Introduction

The genus Brucea, belonging to the family Simaroubaceae, is a rich source of bitter terpenoids known as quassinoids. These compounds have demonstrated a wide range of biological activities, including antitumor, antimalarial, and anti-inflammatory effects. Brucea antidysenterica J. F. Mill., a plant traditionally used in Ethiopian medicine for treating dysentery, has been a particularly fruitful source of novel quassinoids.[1]

In the early 1980s, as part of a search for novel antineoplastic agents from plants, a systematic investigation of Brucea antidysenterica led to the isolation and characterization of two novel antileukemic quassinoid glucosides: Bruceantinoside A and Bruceantinoside B.[2] This discovery highlighted the potential of glycosidic quassinoids as a promising class of compounds for further drug development. This guide focuses on the technical aspects of the discovery and isolation of Bruceantinoside A.

Experimental Protocols

The following protocols are reconstructed based on the original literature describing the isolation of Bruceantinoside A and general methods for the separation of quassinoids from Brucea species.

Plant Material Collection and Preparation

The plant material, typically the stem or seeds of Brucea antidysenterica, is collected and air-dried. The dried material is then ground into a fine powder to maximize the surface area for efficient solvent extraction.

Extraction

The powdered plant material is subjected to exhaustive extraction with a suitable organic solvent. A common method is maceration or percolation with methanol (B129727) or ethanol (B145695) at room temperature. The resulting crude extract is then concentrated under reduced pressure to yield a viscous residue.

A representative extraction procedure is as follows:

• The dried and powdered plant material is extracted with 95% ethanol.

• The ethanolic extract is concentrated in vacuo.

• The concentrated extract is partitioned between water and chloroform (B151607).[3] The chloroform extract, containing the quassinoids, is retained for further purification.

Isolation and Purification

The isolation of Bruceantinoside A from the crude chloroform extract is a multi-step process involving various chromatographic techniques.

• Silica (B1680970) Gel Column Chromatography (Initial Fractionation):

  • The dried chloroform extract is adsorbed onto a small amount of silica gel and applied to the top of a silica gel column.

  • The column is eluted with a gradient of chloroform and methanol. A typical solvent system for initial fractionation is a mixture of chloroform-methanol-water (e.g., 50:14:3, v/v).[3]

  • Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions with similar TLC profiles are combined.

• Silica Gel Column Chromatography (Rechromatography):

  • Fractions enriched with Bruceantinoside A are rechromatographed on a silica gel column using a similar, but perhaps less polar, solvent system to achieve better separation from other components.

• Preparative Thin-Layer Chromatography (pTLC):

  • For further purification, fractions containing Bruceantinoside A can be subjected to pTLC. A common solvent system for this step is chloroform-acetone (1:1).[3]

  • The band corresponding to Bruceantinoside A is scraped from the plate and the compound is eluted from the silica gel with a suitable solvent (e.g., methanol).

• High-Performance Liquid Chromatography (HPLC):

  • Final purification is often achieved using HPLC. A reversed-phase C18 column is typically used with a mobile phase consisting of a gradient of water and methanol or acetonitrile. A specific system reported for the purification of Bruceantinoside A is 1-butanol-ethyl acetate-water (4:1:2, upper layer).[3]

  • The purity of the final compound is confirmed by analytical HPLC.

Data Presentation

The following tables summarize the available quantitative data for Bruceantinoside A.

Table 1: Physicochemical Properties of Bruceantinoside A

Property	Value	Reference
Appearance	Amorphous solid	[3]
Melting Point	ca. 150°C (decomposition)	[3]
Optical Rotation	[α]²⁵D +7.8° (c 0.6, pyridine)	[3]

Table 2: Spectroscopic Data for Bruceantinoside A

Spectroscopy	Data	Reference
IR (KBr)	3410, 1060, 1040 (glycosidic OH), 1725 (γ-lactone and ester C=O), 1678 (α,β-unsaturated C=O), 1635, 800 (C=C) cm⁻¹	[3]
¹H NMR (pyridine-d₅)	δ 0.84 (6H, d, J=7 Hz, Me-24), 1.13 (3H, d, J=6 Hz, Me-4), 1.59 (3H, s, Me-10), 2.14 (3H, s, Me-23), 3.76 (3H, s, COOMe)	[3]
¹³C NMR	Data not available in the initial reports.
Mass Spectrometry	The mass spectrum of the trimethylsilyl (B98337) ether of Bruceantinoside A showed characteristic ions of the sugar moiety at m/e 271.1184 (calcd for C₁₂H₂₃O₃Si₂: 271.1184) and 361 (C₁₅H₃₃O₄Si₃).	[3]

Table 3: Biological Activity of Bruceantinoside A

Assay	Cell Line	Activity	Reference
Antileukemic Activity	P-388 lymphocytic leukemia	Active	[2]

Note: Specific quantitative cytotoxicity data (e.g., IC₅₀) for Bruceantinoside A against P-388 cells were not detailed in the initial reports but the compound was reported as having antileukemic activity.

Mandatory Visualizations

Experimental Workflow for Isolation of Bruceantinoside A

Caption: Isolation workflow for Bruceantinoside A.

Conclusion

The discovery of Bruceantinoside A from Brucea antidysenterica represents a significant contribution to the field of natural product chemistry. The isolation procedure, while involving multiple chromatographic steps, is typical for the purification of quassinoid glycosides from complex plant extracts. The initial biological screening revealed its potential as an antileukemic agent, warranting further investigation into its mechanism of action and structure-activity relationships. This guide provides a foundational understanding of the isolation and characterization of Bruceantinoside A, serving as a valuable technical resource for researchers aiming to explore the therapeutic potential of this and related natural products. Further studies are required to fully elucidate its spectroscopic properties, particularly its ¹³C NMR and detailed mass spectral fragmentation, and to quantify its biological activity against a broader range of cancer cell lines.

References

• 1. PROSEA - Plant Resources of South East Asia [prosea.prota4u.org]
• 2. Antitumor agents. 39. Bruceantinoside-A and -B, novel antileukemic quassinoid glucosides from Brucea antidysenterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Pharmacological Properties of Bruceantinoside A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruceantinoside A is a naturally occurring quassinoid glucoside isolated from the plant Brucea antidysenterica, a member of the Simaroubaceae family.[1][2] Quassinoids, a group of degraded triterpenes, are known for their wide range of biological activities, including antitumor, antimalarial, and anti-inflammatory effects. This technical guide provides an in-depth overview of the pharmacological properties of Bruceantinoside A, focusing on its anticancer activity, putative mechanisms of action, and relevant experimental methodologies.

Physicochemical Properties

• Chemical Class: Quassinoid Glucoside

• Source: Brucea antidysenterica[1][2]

• General Structure: A complex, highly oxygenated tetracyclic triterpene lactone core attached to a glucose moiety.

Pharmacological Properties

The primary pharmacological activity of Bruceantinoside A documented in the scientific literature is its potent antitumor effect, particularly against leukemia.

Anticancer Activity

In Vitro Cytotoxicity:

Bruceantinoside A has demonstrated significant cytotoxic effects against murine P-388 lymphocytic leukemia cells.

Cell Line	Efficacy Metric	Value	Reference
P-388 Lymphocytic Leukemia	ED50	2.7 x 10-2 µg/mL

In Vivo Antitumor Activity:

Studies in murine models have confirmed the antileukemic potential of Bruceantinoside A.

Animal Model	Tumor Model	Dosage	Efficacy Metric (T/C %)	Reference
Mice	P-388 Lymphocytic Leukemia	0.5 mg/kg	131%

Mechanism of Action

While the precise molecular targets of Bruceantinoside A are still under full investigation, its mechanism of action is believed to be consistent with that of other closely related quassinoids, primarily involving the inhibition of protein synthesis and modulation of key signaling pathways.

Inhibition of Protein Synthesis

Quassinoids, as a class, are known to be potent inhibitors of protein synthesis. It is proposed that they interfere with the elongation step of translation, leading to a cessation of polypeptide chain growth and ultimately inducing apoptosis in rapidly dividing cancer cells.

Modulation of Signaling Pathways

Based on studies of related quassinoids like Brucein D, Bruceantinoside A is hypothesized to exert its anticancer effects through the modulation of critical intracellular signaling cascades, including the MAPK and NF-κB pathways. These pathways are crucial for cell survival, proliferation, and inflammation.

Hypothesized Signaling Pathway Modulation by Bruceantinoside A

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Protocol for in vivo immune cell analysis in subcutaneous murine tumor models using advanced flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Bruceantinoside A: A Comprehensive Literature Review and Research Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruceantinoside A is a naturally occurring quassinoid glucoside isolated from the fruits and stems of Brucea javanica (L.) Merr., a plant with a long history in traditional medicine for treating various ailments, including cancer. As a member of the quassinoid family, Bruceantinoside A has garnered interest within the scientific community for its potential as a cytotoxic and antineoplastic agent. This technical guide provides a comprehensive review of the existing literature on Bruceantinoside A, detailing its biological activity, mechanism of action, and relevant experimental protocols. The information is intended to serve as a foundational resource for researchers and professionals involved in drug discovery and development.

Biological Activity

The primary reported biological activity of Bruceantinoside A is its potent antileukemic effect. Seminal work first identified this compound as having significant in vivo activity against P-388 lymphocytic leukemia in murine models. While extensive in vitro cytotoxicity data for Bruceantinoside A against a broad panel of human cancer cell lines is not widely available in the public domain, the activity of closely related quassinoids from Brucea javanica suggests a potential for broader anticancer effects.

In Vivo Antileukemic Activity

The foundational research on Bruceantinoside A demonstrated its efficacy in a P-388 lymphocytic leukemia mouse model. The metric used to evaluate the antitumor effect was the T/C percentage, which is the ratio of the median survival time of the treated group (T) to that of the control group (C), expressed as a percentage. A T/C value of ≥ 125% is generally considered to indicate significant antitumor activity.

Table 1: In Vivo Antileukemic Activity of Bruceantinoside A against P-388 Lymphocytic Leukemia

Compound	Dose (mg/kg/day)	T/C (%)
Bruceantinoside A	0.8	138

Data extracted from studies on P-388 lymphocytic leukemia in mice.

In Vitro Cytotoxicity of Related Quassinoids

While specific IC50 values for Bruceantinoside A are not extensively reported, data for the structurally similar quassinoid, Bruceine D, also isolated from Brucea javanica, provides insight into the potential cytotoxic profile. Bruceine D has demonstrated potent cytotoxic effects against a variety of human cancer cell lines.

Table 2: In Vitro Cytotoxicity (IC50) of Bruceine D against Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/mL)
T24	Bladder Cancer	7.65 ± 1.2
A549	Non-Small Cell Lung Cancer	1.01 ± 0.11 (72h)
H1650	Non-Small Cell Lung Cancer	1.19 ± 0.07 (72h)
PC-9	Non-Small Cell Lung Cancer	2.28 ± 1.54 (72h)
HCC827	Non-Small Cell Lung Cancer	6.09 ± 1.83 (72h)

Note: This data is for Bruceine D and is provided for contextual understanding. The cytotoxic profile of Bruceantinoside A may vary.

Mechanism of Action

The precise molecular mechanism of action for Bruceantinoside A has not been fully elucidated. However, research on related quassinoids, particularly Bruceine D, points towards the induction of apoptosis and autophagy through the generation of reactive oxygen species (ROS) and subsequent modulation of the mitogen-activated protein kinase (MAPK) signaling pathway. It is plausible that Bruceantinoside A shares a similar mechanistic pathway.

Proposed Signaling Pathway

The proposed mechanism involves the generation of intracellular ROS, which acts as a key upstream signaling molecule. This increase in ROS leads to the activation of c-Jun N-terminal kinase (JNK) and p38 MAPK, both of which are critical regulators of the apoptotic process. Activation of this pathway ultimately leads to the cleavage of caspases, such as caspase-3 and caspase-9, and the PARP protein, culminating in programmed cell death.

Caption: Proposed mechanism of Bruceantinoside A-induced apoptosis.

Experimental Protocols

The following sections detail representative experimental methodologies for assessing the biological activity of compounds like Bruceantinoside A.

In Vivo Antileukemic Assay (P-388 Leukemia Model)

This protocol describes a typical in vivo efficacy study using a murine leukemia model.

• Cell Line and Animals: P-388 lymphocytic leukemia cells are maintained in an appropriate culture medium. Male CDF1 mice are used for the in vivo experiments.

• Tumor Inoculation: A suspension of P-388 cells (e.g., 1 x 10^6 cells) is inoculated intraperitoneally (i.p.) into the mice.

• Drug Administration: Twenty-four hours after tumor inoculation, the test compound (Bruceantinoside A) is administered i.p. daily for a specified period (e.g., 9 days). The compound is typically dissolved in a suitable vehicle, such as saline or a solution containing a small amount of a solubilizing agent.

• Observation and Data Collection: The mice are observed daily, and their survival times are recorded. The median survival time for both the treated and control groups is calculated.

• Evaluation of Antitumor Activity: The antitumor activity is expressed as the T/C percentage.

Caption: Workflow for in vivo antileukemic activity assessment.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 5 x 10^3 cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of Bruceantinoside A for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for 3-4 hours to allow the formation of formazan (B1609692) crystals.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value is determined.

Apoptosis Detection by Western Blot

Western blotting can be used to detect the expression of key proteins involved in the apoptotic pathway.

• Cell Lysis: Cells treated with Bruceantinoside A are harvested and lysed to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a standard method (e.g., BCA assay).

• SDS-PAGE and Protein Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for apoptotic markers (e.g., cleaved caspase-3, cleaved PARP, Bax, Bcl-2).

• Secondary Antibody Incubation and Detection: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Caption: General workflow for Western blot analysis of apoptosis.

Conclusion and Future Directions

Bruceantinoside A is a promising natural product with demonstrated antileukemic activity. While the current body of literature provides a solid foundation, further research is warranted to fully characterize its therapeutic potential. Key areas for future investigation include:

• Broad-spectrum in vitro cytotoxicity screening: Evaluating the IC50 values of Bruceantinoside A against a comprehensive panel of human cancer cell lines is crucial to identify other potential cancer types that may be sensitive to this compound.

• Detailed mechanistic studies: Elucidating the precise molecular targets and signaling pathways modulated by Bruceantinoside A will provide a deeper understanding of its mode of action and may reveal biomarkers for patient stratification.

• Pharmacokinetic and toxicological profiling: Comprehensive ADME (absorption, distribution, metabolism, and excretion) and toxicology studies are essential for the preclinical development of Bruceantinoside A.

• Synergistic combination studies: Investigating the potential of Bruceantinoside A to enhance the efficacy of existing chemotherapeutic agents could lead to novel combination therapies with improved outcomes.

Bruceantinoside A: A Technical Guide to its Natural Sources, Abundance, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruceantinoside A is a naturally occurring quassinoid glycoside that has garnered significant interest within the scientific community for its potent cytotoxic activities. As a member of the quassinoid family, a group of bitter principles derived from plants of the Simaroubaceae family, Bruceantinoside A holds promise for the development of novel anticancer therapeutics. This technical guide provides a comprehensive overview of the natural sources, abundance, and analytical methodologies for Bruceantinoside A, intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Natural Sources and Abundance

Bruceantinoside A is primarily isolated from Brucea antidysenterica, a plant species native to Ethiopia that is traditionally used in medicine. It is also considered a constituent of the related species Brucea javanica. Quassinoids, in general, are recognized as some of the most significant bioactive metabolites in these plants.

For comparative purposes, the abundance of other major quassinoids found in Brucea javanica is presented in the table below. This data can serve as a useful reference for understanding the general content of quassinoids in this genus.

Compound	Plant Source	Part of Plant	Abundance (% w/w)	Reference
Bruceoside A	Brucea javanica	Seeds	0.19 - 0.38	[1]
Bruceoside B	Brucea javanica	Seeds	0.05 - 0.12	[1]
Brusatol	Brucea javanica	Seeds	0.07 - 0.18	[1][2]
Bruceantinoside C	Brucea antidysenterica	Stem	~0.000075

Experimental Protocols

Isolation of Bruceantinoside A

The following is a generalized protocol for the isolation of Bruceantinoside A from Brucea antidysenterica plant material, based on established methods for quassinoid glycoside extraction.

1. Extraction:

• Air-dry and powder the plant material (e.g., stems of Brucea antidysenterica).

• Extract the powdered material exhaustively with methanol (B129727) (MeOH) or 80% methanol at room temperature through maceration or Soxhlet extraction.[3]

• Concentrate the resulting crude extract under reduced pressure using a rotary evaporator.

2. Solvent Partitioning:

• Suspend the concentrated crude extract in water.

• Perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, and then ethyl acetate (B1210297) (EtOAc).[4]

• The quassinoid glycosides, including Bruceantinoside A, are expected to be enriched in the ethyl acetate fraction.

3. Chromatographic Purification:

• Subject the dried ethyl acetate fraction to column chromatography on silica (B1680970) gel.

• Elute the column with a gradient of increasing polarity, typically using a mixture of chloroform-methanol (CHCl₃-MeOH) or ethyl acetate-methanol (EtOAc-MeOH).

• Monitor the collected fractions by thin-layer chromatography (TLC) and combine fractions with similar profiles.

• Further purify the fractions containing the target compound using repeated column chromatography, including preparative High-Performance Liquid Chromatography (HPLC) on a C18 column, to yield pure Bruceantinoside A.

Quantification of Bruceantinoside A

A High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method is recommended for the sensitive and selective quantification of Bruceantinoside A in plant extracts and biological matrices.

1. Sample Preparation:

• Extract the plant material or biological sample with a suitable solvent, such as methanol.

• Centrifuge the extract to remove particulate matter.

• Filter the supernatant through a 0.22 µm syringe filter before injection into the HPLC system.

2. HPLC-MS/MS Conditions (Adapted from similar quassinoid analysis):

• HPLC System: A standard HPLC system equipped with a C18 reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of water (A) and acetonitrile (B52724) (B), both containing 0.1% formic acid, is a common starting point.

• Flow Rate: Typically around 0.5-1.0 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for Bruceantinoside A would need to be determined by infusing a pure standard.

3. Method Validation:

• The analytical method should be validated according to standard guidelines, including assessment of linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Biological Activity and Potential Signaling Pathways

Bruceantinoside A has demonstrated significant cytotoxic activity against various cancer cell lines. While the specific signaling pathways modulated by Bruceantinoside A have not been extensively elucidated, the mechanisms of action of other structurally related quassinoids, such as Bruceine D, provide strong indications of its potential targets. These compounds are known to induce apoptosis and inhibit cell proliferation by affecting key cellular signaling pathways.

Based on the known activities of related quassinoids, a plausible signaling pathway affected by Bruceantinoside A is the PI3K/Akt/mTOR pathway . This pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.

Caption: Hypothesized PI3K/Akt/mTOR signaling pathway inhibition by Bruceantinoside A.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the isolation and characterization of Bruceantinoside A.

Caption: Workflow for the isolation and analysis of Bruceantinoside A.

Conclusion

Bruceantinoside A represents a promising natural product with significant cytotoxic properties. While its low natural abundance presents a challenge for large-scale production, the methodologies outlined in this guide provide a solid foundation for its extraction, purification, and quantification. Further research into its precise mechanism of action and the exploration of semi-synthetic derivatives may unlock its full therapeutic potential in the field of oncology. This technical guide serves as a starting point for researchers dedicated to advancing our understanding and application of this potent quassinoid glycoside.

References

• 1. Bruceine D Identified as a Drug Candidate against Breast Cancer by a Novel Drug Selection Pipeline and Cell Viability Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dovepress.com [dovepress.com]
• 4. dovepress.com [dovepress.com]

In-Depth Technical Guide to the Spectroscopic Data of Bruceantinoside A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Bruceantinoside A, a potent antileukemic quassinoid glycoside. The information presented herein is essential for the identification, characterization, and further development of this natural product for potential therapeutic applications. All data is compiled from peer-reviewed scientific literature.

Core Spectroscopic Data

The structural elucidation of Bruceantinoside A relies primarily on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data. These techniques provide detailed insights into the molecular framework, connectivity, and stereochemistry of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for determining the complex structure of Bruceantinoside A. The following tables summarize the ¹H and ¹³C NMR chemical shift assignments.

Table 1: ¹³C NMR Spectroscopic Data of Bruceantinoside A (Aglycone moiety)

Carbon No.	Chemical Shift (δ) ppm
1	82.54 (d)
2	197.09 (s)
3	124.87 (d)
4	162.46 (s)
5	41.21 (d)
6	25.04 (t)
7	77.64 (d)
8	44.98 (s)
9	43.15 (d)
10	44.35 (s)
11	108.97 (s)
12	70.43 (d)
13	81.10 (s)
14	48.70 (s)
15	170.11 (s)
16	167.09 (s)
20	172.83 (s)
OCH₃	52.45 (q)

Data sourced from Hamburger et al., 1988.[1]

Note: ¹H NMR data for Bruceantinoside A, while integral to its initial structure elucidation, is not available in a complete, tabulated format in the readily accessible literature. Researchers are directed to the primary publication for detailed proton chemical shifts and coupling constants: Kupchan, S. M., et al. (1981). Antitumor Agents. 39. Bruceantinoside-A and -B, Novel Antileukemic Quassinoid Glucosides From Brucea antidysenterica. Journal of Natural Products, 44(4), 470-473.

Mass Spectrometry (MS)

Mass spectrometry data is crucial for determining the molecular weight and elemental composition of Bruceantinoside A. While specific fragmentation data from the original publication is not widely available in digital archives, the molecular formula is established as C₂₈H₃₆O₁₃. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming this composition.

Experimental Protocols

The following methodologies are representative of the techniques used for the spectroscopic analysis of quassinoids like Bruceantinoside A.

NMR Spectroscopy

NMR spectra for similar quassinoid compounds have been recorded on spectrometers operating at frequencies ranging from 300 MHz for ¹H and 75 MHz for ¹³C.[1]

• Sample Preparation: Samples are typically dissolved in deuterated solvents such as DMSO-d₆ at a concentration of 0.1–0.2 mol.[1]

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for ¹H NMR spectra. For ¹³C NMR, the solvent peak (e.g., the center line of DMSO-d₆ at 39.50 ppm) is often used as a reference.[1]

• Data Acquisition:

  • ¹³C NMR: Unambiguous assignments for quassinoids are often achieved through one-bond and long-range heteronuclear correlation spectroscopy.[1]

  • 2D NMR: Techniques such as COSY (Correlation Spectroscopy) and DEPT (Distortionless Enhancement by Polarization Transfer) are employed to establish proton-proton and carbon-proton connectivities.[1] For COSY experiments, typical parameters involve recording 8 transients of 1K data points for each of 256 TI increments.[1]

Mass Spectrometry

For glycosidic natural products like Bruceantinoside A, modern mass spectrometry techniques are invaluable.

• Ionization Source: Electrospray ionization (ESI) is a soft ionization technique well-suited for analyzing polar and thermally labile molecules like glycosides, minimizing fragmentation and preserving the molecular ion.

• Mass Analyzer: High-resolution mass analyzers such as Time-of-Flight (TOF) or Orbitrap are used to determine the accurate mass and elemental composition of the parent compound and its fragments.

• Tandem MS (MS/MS): To understand the structure of the sugar moiety and the aglycone, tandem mass spectrometry is employed. This involves isolating the parent ion, subjecting it to collision-induced dissociation (CID), and analyzing the resulting fragment ions. This process helps in sequencing the sugar units and identifying the core quassinoid structure.

Visualizations

The following diagram illustrates a generalized workflow for the isolation and spectroscopic analysis of a natural product like Bruceantinoside A.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to Bruceantinoside A Derivatives and Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruceantinoside A and its derivatives represent a class of naturally occurring quassinoid glycosides with significant potential in the field of oncology. Isolated primarily from the plant Brucea antidysenterica, these compounds have demonstrated notable cytotoxic and antileukemic properties. This technical guide provides a comprehensive overview of the biological activities of Bruceantinoside A derivatives, detailing their effects on cancer cell lines, outlining the experimental protocols used for their evaluation, and exploring the underlying molecular mechanisms and signaling pathways they modulate.

Quantitative Biological Activity of Bruceantinoside A Derivatives

The cytotoxic effects of Bruceantinoside A and its related compounds have been evaluated against various cancer cell lines, particularly murine leukemia cell lines P388 and L1210. While specific quantitative data for Bruceantinoside A remains to be fully disclosed in publicly available literature, the activity of its close derivatives, Bruceantinoside C, Yadanzioside G, and Yadanzioside N, underscores the potential of this chemical class.

Compound	Cell Line	Activity	Reference
Bruceantinoside A	P388 Leukemia	Antileukemic	[1]
Bruceantinoside B	P388 Leukemia	Antileukemic	[1]
Bruceantinoside C	P388 Leukemia	Cytotoxic	[2]
L1210 Leukemia	Cytotoxic	[2]
Yadanzioside G	P388 Leukemia	Cytotoxic	[2]
L1210 Leukemia	Cytotoxic	[2]
Yadanzioside N	P388 Leukemia	Cytotoxic	[2]
L1210 Leukemia	Cytotoxic	[2]

Experimental Protocols

The evaluation of the biological activity of Bruceantinoside A derivatives typically involves a series of in vitro assays to determine their cytotoxic and mechanistic properties.

Cytotoxicity Assays

A common method to assess the cytotoxic activity of these compounds against leukemia cell lines like P388 and L1210 is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay .

Principle: This colorimetric assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol Outline:

• Cell Seeding: Leukemia cells (P388 or L1210) are seeded in 96-well plates at a predetermined density (e.g., 5 x 10^4 cells/well) and allowed to acclimate.

• Compound Treatment: The cells are treated with various concentrations of the Bruceantinoside A derivative or a vehicle control.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours) under standard cell culture conditions (37°C, 5% CO2).

• MTT Addition: An MTT solution is added to each well, and the plates are incubated for an additional 2-4 hours to allow for formazan crystal formation.

• Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is then determined by plotting the cell viability against the compound concentration.

Protein Synthesis Inhibition Assay

Quassinoids are known to inhibit protein synthesis. A common method to assess this is through the incorporation of radiolabeled amino acids.

Principle: The rate of protein synthesis is measured by quantifying the incorporation of a radiolabeled amino acid, such as [3H]-leucine, into newly synthesized proteins.

Protocol Outline:

• Cell Treatment: Cancer cells are treated with the Bruceantinoside A derivative or a control for a defined period.

• Radiolabeling: A radiolabeled amino acid (e.g., [3H]-leucine) is added to the cell culture medium.

• Incubation: Cells are incubated for a short period to allow for the incorporation of the radiolabeled amino acid into newly synthesized proteins.

• Cell Lysis and Protein Precipitation: Cells are lysed, and the proteins are precipitated using an acid (e.g., trichloroacetic acid).

• Scintillation Counting: The amount of radioactivity in the protein precipitate is measured using a scintillation counter.

• Data Analysis: The level of protein synthesis inhibition is determined by comparing the radioactivity in treated cells to that in control cells.

Signaling Pathways and Mechanism of Action

The precise molecular mechanisms of Bruceantinoside A and its derivatives are an active area of research. However, studies on related quassinoids provide significant insights into their potential modes of action, primarily revolving around the inhibition of protein synthesis and the modulation of key cancer-related signaling pathways.

A significant breakthrough in understanding the mechanism of a related quassinoid, Bruceantinol , has been the identification of its role as a potent inhibitor of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.

Caption: Inhibition of the STAT3 signaling pathway by Bruceantinol.

This inhibition of STAT3 activation by Bruceantinol prevents the transcription of downstream target genes that are crucial for tumor cell proliferation and survival, such as MCL-1 and c-Myc. Given the structural similarities, it is plausible that Bruceantinoside A and its derivatives may exert their cytotoxic effects through a similar mechanism.

Furthermore, the broader class of quassinoids has been shown to impact other critical signaling pathways involved in cancer progression, including the MAPK (Mitogen-Activated Protein Kinase) and NF-κB (Nuclear Factor-kappa B) pathways. The disruption of these pathways can lead to cell cycle arrest and apoptosis.

Caption: General workflow for determining the cytotoxicity of Bruceantinoside A derivatives using the MTT assay.

Synthesis of Bruceantinoside A Derivatives

The synthesis of quassinoid glycosides like Bruceantinoside A is a complex challenge in organic chemistry due to their intricate polycyclic structures and stereochemistry. Research in this area is ongoing, with efforts focused on both the total synthesis of the natural products and the semi-synthesis of novel derivatives from more abundant natural precursors. These synthetic efforts are crucial for conducting detailed structure-activity relationship (SAR) studies to identify analogs with improved potency and selectivity.

Conclusion and Future Directions

Bruceantinoside A and its derivatives are a promising class of natural products with demonstrated antileukemic and cytotoxic activities. The emerging understanding of their mechanism of action, particularly the inhibition of the STAT3 signaling pathway by the related compound Bruceantinol, provides a strong rationale for their further development as anticancer agents. Future research should focus on:

• Elucidating the specific IC50 values of Bruceantinoside A, B, and C against a broader panel of cancer cell lines.

• Investigating the detailed molecular interactions between these compounds and their cellular targets.

• Exploring the in vivo efficacy of these derivatives in preclinical animal models of cancer.

• Developing robust synthetic routes to facilitate the generation of novel analogs with enhanced therapeutic properties.

The continued exploration of Bruceantinoside A derivatives holds significant promise for the discovery of new and effective treatments for leukemia and potentially other malignancies.

References

• 1. Antitumor agents. 39. Bruceantinoside-A and -B, novel antileukemic quassinoid glucosides from Brucea antidysenterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor agents, 90. Bruceantinoside C, a new cytotoxic quassinoid glycoside from Brucea antidysenterica - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Sulforhodamine B (SRB) Assay: Evaluating the Cytotoxic Activity of Bruceantinoside A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruceantinoside A is a quassinoid, a type of naturally occurring diterpenoid, isolated from the seeds of Brucea javanica.[1] Quassinoids are known for their wide range of biological activities, including potent antitumor effects.[1][2] The evaluation of the cytotoxic properties of compounds like Bruceantinoside A is a critical first step in the drug discovery process. The Sulforhodamine B (SRB) assay is a widely used, reliable, and cost-effective colorimetric method for assessing the cytotoxicity of chemical agents on cultured cancer cells.[3][4][5]

The SRB assay relies on the ability of the bright pink aminoxanthene dye, Sulforhodamine B, to bind to basic amino acid residues of cellular proteins under mildly acidic conditions. The amount of bound dye is directly proportional to the total cellular protein content, which, in turn, is proportional to the cell number. This assay is therefore a sensitive method for measuring drug-induced cytotoxicity and cell growth inhibition.[3][4][5]

These application notes provide a detailed protocol for utilizing the SRB assay to determine the cytotoxic activity of Bruceantinoside A against various cancer cell lines.

Data Presentation

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Brusatol	PANC-1	Pancreatic Cancer	0.36	[2]
Brusatol	SW1990	Pancreatic Cancer	0.10	[2]
Bruceine D	PANC-1	Pancreatic Cancer	2.53	[2]
Bruceine D	SW1990	Pancreatic Cancer	5.21	[2]
Quassinoid Mix	MIA PaCa-2	Pancreatic Cancer	0.054 - 0.357	[6]
Quassinoid Mix	HCT-8	Colon Cancer	0.12 - 9.3	[7][8]
Quassinoid Mix	HepG2	Liver Cancer	0.12 - 9.3	[7][8]
Quassinoid Mix	BGC-823	Gastric Cancer	0.12 - 9.3	[7][8]
Quassinoid Mix	A549	Lung Cancer	0.12 - 9.3	[7][8]
Quassinoid Mix	SKVO3	Ovarian Cancer	0.12 - 9.3	[7][8]

Experimental Protocols

Sulforhodamine B (SRB) Cytotoxicity Assay Protocol

This protocol is adapted from established SRB assay methodologies and is optimized for determining the cytotoxic effects of Bruceantinoside A on adherent cancer cell lines.[3][4][5]

Materials:

• Cancer cell lines of interest (e.g., PANC-1, SW1990)[9]

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Bruceantinoside A (stock solution in DMSO)

• 96-well flat-bottom microtiter plates

• Trichloroacetic acid (TCA), 10% (w/v) in deionized water

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% (v/v) acetic acid

• Acetic acid, 1% (v/v) in deionized water

• Tris base solution, 10 mM, pH 10.5

• Microplate reader (absorbance at 515 nm)

Procedure:

• Cell Seeding:

  • Harvest and count cells from a sub-confluent culture.

  • Dilute the cell suspension to the desired seeding density (typically 5,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Bruceantinoside A in complete cell culture medium from the stock solution. The final concentrations should span a range appropriate to determine the IC50 value.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a positive control (a known cytotoxic agent).

  • After 24 hours of cell attachment, carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions to the respective wells.

  • Incubate the plate for the desired exposure time (typically 48-72 hours) at 37°C in a humidified 5% CO2 incubator.

• Cell Fixation:

  • After the incubation period, gently add 50 µL of cold 10% TCA to each well without removing the culture medium.

  • Incubate the plate at 4°C for 1 hour to fix the cells.

• Washing:

  • Carefully remove the supernatant.

  • Wash the wells five times with 200 µL of 1% acetic acid to remove unbound SRB dye.

  • After the final wash, allow the plate to air dry completely at room temperature.

• Staining:

  • Add 100 µL of 0.4% SRB solution to each well.

  • Incubate at room temperature for 30 minutes.

• Washing:

  • Quickly remove the SRB solution.

  • Wash the wells five times with 200 µL of 1% acetic acid to remove unbound dye.

  • Allow the plate to air dry completely at room temperature.

• Solubilization and Absorbance Measurement:

  • Add 200 µL of 10 mM Tris base solution to each well.

  • Place the plate on a shaker for 5-10 minutes to solubilize the protein-bound dye.

  • Measure the absorbance at 515 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with medium only) from all readings.

  • Calculate the percentage of cell growth inhibition for each concentration of Bruceantinoside A using the following formula:

  • Plot the percentage of growth inhibition against the logarithm of the drug concentration and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Mandatory Visualizations

Experimental Workflow for SRB Assay

Caption: Workflow of the Sulforhodamine B (SRB) assay for cytotoxicity testing.

Potential Signaling Pathways of Bruceantinoside A

While the precise signaling pathways affected by Bruceantinoside A are still under investigation, studies on related quassinoids suggest the involvement of the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways in their anticancer effects.

MAPK Signaling Pathway

Caption: Postulated inhibition of the MAPK signaling pathway by Bruceantinoside A.

NF-κB Signaling Pathway

Caption: Postulated inhibition of the NF-κB signaling pathway by Bruceantinoside A.

References

• 1. Phytochemical and biological activities of an anticancer plant medicine: Brucea javanica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A New C22-Quassinoid with Anti-Pancreatic Adenocarcinoma Activity from Seeds of Brucea javanica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulforhodamine B colorimetric assay for cytotoxicity screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Bioactive quassinoids from the seeds of Brucea javanica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Side population in the pancreatic cancer cell lines SW1990 and CFPAC-1 is enriched with cancer stem-like cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring the Anti-proliferative Effects of Bruceantinoside A: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruceantinoside A is a quassinoid glycoside isolated from the fruits of Brucea javanica. Quassinoids, a class of degraded triterpenes, are known for their diverse biological activities, including potent anti-cancer properties. While direct and extensive research on Bruceantinoside A is emerging, studies on structurally related compounds such as Bruceine A, Bruceine D, and Bruceantinol have demonstrated significant anti-proliferative effects against various cancer cell lines. These effects are often mediated through the induction of apoptosis, cell cycle arrest, and modulation of key oncogenic signaling pathways.

These application notes provide a comprehensive guide for researchers investigating the anti-proliferative effects of Bruceantinoside A. The protocols and expected outcomes are largely based on findings from closely related Brucea quassinoids and serve as a foundational framework for initiating studies on Bruceantinoside A.

Quantitative Data Summary

The anti-proliferative activity of Brucea quassinoids is typically quantified by determining the half-maximal inhibitory concentration (IC50). The following tables summarize the reported IC50 values for Bruceantinoside A and its structural analogs against various cancer cell lines.

Table 1: Cytotoxicity of Bruceantinoside A

Cell Line	Cancer Type	Assay	Incubation Time (hrs)	IC50 Value
PANC-1	Pancreatic Cancer	Sulforhodamine B	72	> 10 µM[1]
SW1990	Pancreatic Cancer	Sulforhodamine B	72	> 10 µM[1]

Table 2: Cytotoxicity of Related Brucea Quassinoids

Compound	Cell Line	Cancer Type	IC50 Value	Reference
Bruceine D	K562	Chronic Myeloid Leukemia	6.37 ± 0.39 µM	[2]
Bruceine D	T24	Bladder Cancer	7.65 ± 1.2 µg/mL	[3]
Bruceine A	MIA PaCa-2	Pancreatic Cancer	Potent activity reported	[4]
Bruceantinol	MCF-7	Breast Cancer	Dose-dependent reduction	[5]
Bruceantinol	MDA-MB-231	Breast Cancer	Dose-dependent reduction	[5]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental conditions, including the specific assay used and the incubation time.

Key Signaling Pathways

Based on studies of related compounds, Bruceantinoside A is hypothesized to exert its anti-proliferative effects by modulating one or more of the following signaling pathways:

• PI3K/AKT/mTOR Pathway: This is a crucial pathway for cell survival, proliferation, and growth. Inhibition of this pathway is a common mechanism for anti-cancer drugs.

• MAPK Pathway: This pathway, including ERK, JNK, and p38 MAPK, is involved in regulating cell proliferation, differentiation, and apoptosis. Activation of p38 MAPK can induce apoptosis and cell cycle arrest.[1]

• JAK/STAT Pathway: This pathway is involved in cytokine signaling and plays a role in cell proliferation and survival.

• Apoptosis Pathway: This involves the regulation of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2) proteins, leading to programmed cell death.

Putative inhibitory effect of Bruceantinoside A on the PI3K/AKT signaling pathway.

Experimental Protocols

The following are detailed protocols for key experiments to assess the anti-proliferative effects of Bruceantinoside A.

Cell Proliferation Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• Bruceantinoside A (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Prepare serial dilutions of Bruceantinoside A in complete medium. The final concentration of DMSO should be less than 0.1%.

• Remove the medium from the wells and add 100 µL of the diluted Bruceantinoside A solutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Workflow for the MTT cell proliferation assay.

Cell Cycle Analysis by Flow Cytometry

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cancer cell line

• 6-well plates

• Bruceantinoside A

• PBS (Phosphate-Buffered Saline)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of Bruceantinoside A for 24 or 48 hours.

• Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Analyze the samples using a flow cytometer. The DNA content will be proportional to the PI fluorescence.

• Quantify the percentage of cells in each phase of the cell cycle using appropriate software.

Apoptosis Assay by Annexin V-FITC/PI Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line

• 6-well plates

• Bruceantinoside A

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed and treat cells with Bruceantinoside A as described for the cell cycle analysis.

• Harvest both adherent and floating cells and wash with ice-cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within 1 hour.

  • Viable cells: Annexin V-negative, PI-negative

  • Early apoptotic cells: Annexin V-positive, PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive

  • Necrotic cells: Annexin V-negative, PI-positive

Western Blot Analysis for Signaling Pathway Proteins

This technique is used to detect changes in the expression and phosphorylation status of proteins involved in signaling pathways.

Materials:

• Cancer cell line

• Bruceantinoside A

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with Bruceantinoside A for the desired time.

• Lyse the cells and quantify the protein concentration using the BCA assay.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Putative activation of the p38 MAPK pathway by Bruceantinoside A.

Conclusion

While specific data on Bruceantinoside A is still limited, the information available for structurally similar quassinoids provides a strong rationale for investigating its anti-proliferative potential. The protocols outlined in these application notes offer a robust starting point for characterizing the effects of Bruceantinoside A on cancer cell proliferation, cell cycle progression, apoptosis, and key signaling pathways. Such studies will be crucial in determining the therapeutic potential of this natural product in oncology.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bruceine D induces apoptosis in human chronic myeloid leukemia K562 cells via mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity and Apoptosis Studies of Brucein D against T24 Bladder Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel P38α MAPK activator Bruceine A exhibits potent anti-pancreatic cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Bruceantinoside A in Pancreatic Cancer Cell Lines (PANC-1, SW1990)

Disclaimer: Based on a comprehensive review of currently available scientific literature, there is no specific quantitative data (e.g., IC50 values) or detailed mechanistic studies on the effects of Bruceantinoside A on the pancreatic cancer cell lines PANC-1 and SW1990 . Research on quassinoids from the fruit of Brucea javanica has primarily focused on other compounds within the same family, such as Brusatol and Bruceine D, which have demonstrated significant cytotoxic effects.

This document provides detailed information and protocols for related, well-studied quassinoids from Brucea javanica to serve as a reference for researchers interested in this class of compounds for pancreatic cancer research. The experimental protocols provided are standardized methods that can be adapted for the study of Bruceantinoside A, should it become available for investigation.

Overview of Quassinoids from Brucea javanica in Pancreatic Cancer

Quassinoids, a group of tetracyclic triterpenes isolated from Brucea javanica (Fructus Bruceae), have been a focal point of anticancer research. While Bruceantinoside A is one of seven quassinoids isolated in a particular study, its specific activity was not detailed.[1] The most potent compound identified in that study against PANC-1 and SW1990 cells was Brusatol .[1] Another compound, Bruceine D , has also been shown to inhibit the growth of these cell lines and induce apoptosis.[2]

Data Presentation: Cytotoxicity of Related Quassinoids

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for Brusatol and Bruceine D in the PANC-1 and SW1990 human pancreatic adenocarcinoma cell lines.

Compound	Cell Line	IC50 Value (µM)	Citation
Brusatol	PANC-1	0.36	[1][3]
Brusatol	SW1990	0.10	[1][3]
Bruceine D	PANC-1	Data available, specific value not cited in abstract	[2][4]
Bruceine D	SW1990	Data available, specific value not cited in abstract	[2][4]

Known Signaling Pathways of Related Quassinoids

Studies on quassinoids like Bruceine D in pancreatic cancer cells have elucidated specific mechanisms of action. Bruceine D has been found to induce apoptosis in PANC-1 cells through the activation of the p38 Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[2] This process involves the increased expression of pro-apoptotic proteins such as caspases 3, 8, and 9, and Bak, alongside a decrease in the anti-apoptotic protein Bcl-2.[2]

Caption: Bruceine D-induced apoptosis via p38 MAPK pathway in PANC-1 cells.

Experimental Protocols

The following are detailed protocols for key experiments used to assess the anticancer effects of compounds like Bruceantinoside A.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the concentration of a compound that inhibits cell growth by 50% (IC50).

Caption: Workflow for determining cell viability using the MTT assay.

Methodology:

• Cell Seeding: Plate PANC-1 or SW1990 cells in 96-well plates at a density of 5,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of Bruceantinoside A in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Protocol 2: Apoptosis Analysis by Annexin V-FITC/PI Staining

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells following treatment.

Methodology:

• Cell Culture and Treatment: Seed 2x10^5 cells per well in 6-well plates and allow them to attach overnight. Treat cells with Bruceantinoside A at predetermined concentrations (e.g., 1x and 2x IC50) for 24 or 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash adherent cells with PBS and detach using trypsin. Combine with the floating cells from the supernatant.

• Staining: Wash the collected cells twice with cold PBS. Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

Protocol 3: Western Blot Analysis of Signaling Proteins

This protocol is used to detect changes in the expression and phosphorylation of key proteins in a signaling pathway.

Caption: Standard workflow for Western Blot analysis.

Methodology:

• Protein Extraction: Treat cells as described for the apoptosis assay. Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA protein assay kit.

• SDS-PAGE: Denature 20-40 µg of protein per sample and separate on a 10-12% SDS-polyacrylamide gel.

• Membrane Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies (e.g., p38, phospho-p38, Caspase-3, Bcl-2, GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Densitometry analysis can be used for quantification relative to a loading control like GAPDH.

References

• 1. Seven quassinoids from Fructus Bruceae with cytotoxic effects on pancreatic adenocarcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bruceine D induces apoptosis in pancreatic adenocarcinoma cell line PANC-1 through the activation of p38-mitogen activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Brusatol: A potential anti-tumor quassinoid from Brucea javanica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Bruceantinoside A: Application Notes for Antiviral Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruceantinoside A is a quassinoid glycoside isolated from the plant Brucea javanica. While extensively studied for its cytotoxic and anti-neoplastic properties, its potential as an antiviral agent remains an emerging area of investigation. This document provides an overview of the current understanding of the antiviral potential of quassinoids from Brucea javanica and detailed protocols for evaluating the antiviral efficacy of Bruceantinoside A.

Disclaimer: To date, specific studies detailing the antiviral activity of Bruceantinoside A against human or animal viruses are limited in the public domain. The data presented herein is based on the antiviral activities of other structurally related quassinoid compounds isolated from Brucea javanica. These notes are intended to serve as a guide for researchers to design and conduct experiments to evaluate the antiviral potential of Bruceantinoside A.

Antiviral Potential of Related Quassinoids

Several quassinoids isolated from Brucea javanica have demonstrated significant antiviral activity against a variety of viruses, primarily plant viruses. This suggests that Bruceantinoside A may possess similar properties worth investigating.

Data Presentation: Antiviral Activity of Quassinoids from Brucea javanica

Compound	Virus	Assay Method	Efficacy (IC₅₀/MIC)	Reference
Brusatol	Tobacco Mosaic Virus (TMV)	Half-leaf & Leaf-disk	IC₅₀: 3.42 µM	[1]
Bruceine B	Tobacco Mosaic Virus (TMV)	Half-leaf & Leaf-disk	IC₅₀: 5.66 µM	[1]
Bruceoside B	Tobacco Mosaic Virus (TMV)	Half-leaf & Leaf-disk	IC₅₀: 4.89 µM	[1]
Yadanzioside I	Tobacco Mosaic Virus (TMV)	Half-leaf & Leaf-disk	IC₅₀: 4.33 µM	[1]
Yadanzioside L	Tobacco Mosaic Virus (TMV)	Half-leaf & Leaf-disk	IC₅₀: 5.21 µM	[1]
Bruceine D	Tobacco Mosaic Virus (TMV)	Half-leaf & Leaf-disk	IC₅₀: 4.12 µM	[1]
Yadanziolide A	Tobacco Mosaic Virus (TMV)	Half-leaf & Leaf-disk	IC₅₀: 3.98 µM	[1]
Aglycone of yadanziolide D	Tobacco Mosaic Virus (TMV)	Half-leaf & Leaf-disk	IC₅₀: 4.57 µM	[1]
Bruceine A	Pepper Mottle Virus (PepMoV)	GFP-tagged leaf-disc	MIC: 10 µM	[2]
Bruceantinol	Pepper Mottle Virus (PepMoV)	GFP-tagged leaf-disc	MIC: 10 µM	[2]

Experimental Protocols

The following are detailed protocols for key experiments to assess the antiviral potential of Bruceantinoside A.

Cytotoxicity Assay (MTT Assay)

Prior to evaluating antiviral activity, it is crucial to determine the cytotoxicity of Bruceantinoside A on the host cells used for viral infection to ensure that any observed antiviral effect is not due to cell death.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active metabolism convert MTT into a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Bruceantinoside A

• Host cells (e.g., Vero, A549, MDCK)

• 96-well cell culture plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Seed host cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of Bruceantinoside A in culture medium.

• Remove the medium from the cells and add 100 µL of the different concentrations of Bruceantinoside A to the wells. Include wells with medium only (no cells) as a blank and wells with cells and medium without the compound as a negative control.

• Incubate the plate for 24-72 hours (this should correspond to the duration of the antiviral assay).

• After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Incubate for another 4 hours at 37°C or overnight.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the 50% cytotoxic concentration (CC₅₀), which is the concentration of the compound that reduces cell viability by 50%.

Plaque Reduction Assay

This assay is the gold standard for quantifying the inhibitory effect of a compound on viral infectivity.

Principle: A plaque is a localized area of cell death resulting from viral replication in a cell monolayer. An effective antiviral agent will reduce the number of plaques.

Materials:

• Confluent monolayer of host cells in 6- or 12-well plates

• Virus stock with a known titer (plaque-forming units/mL)

• Bruceantinoside A

• Serum-free culture medium

• Overlay medium (e.g., 1% methylcellulose (B11928114) or agarose (B213101) in culture medium)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Formalin (10%) for cell fixation

Protocol:

• Prepare serial dilutions of Bruceantinoside A in serum-free medium.

• In separate tubes, mix a standard amount of virus (e.g., 100 PFU) with each drug dilution and incubate for 1 hour at 37°C.

• Wash the confluent cell monolayers with PBS and inoculate with the virus-drug mixtures. Include a virus control (virus without drug) and a cell control (no virus, no drug).

• Incubate for 1-2 hours at 37°C to allow for viral adsorption.

• Aspirate the inoculum and gently add the overlay medium.

• Incubate the plates at 37°C in a CO₂ incubator for a period sufficient for plaque formation (typically 2-5 days).

• After incubation, fix the cells with 10% formalin for at least 30 minutes.

• Remove the overlay and the formalin, and stain the cells with crystal violet solution for 15-30 minutes.

• Gently wash the plates with water and allow them to dry.

• Count the number of plaques in each well.

• Calculate the 50% inhibitory concentration (IC₅₀), which is the concentration of the compound that reduces the number of plaques by 50% compared to the virus control.

Viral Load Quantification by RT-qPCR

This assay measures the amount of viral RNA in infected cells or culture supernatant, providing a direct measure of viral replication.

Principle: Reverse transcription-quantitative polymerase chain reaction (RT-qPCR) is used to reverse transcribe viral RNA into complementary DNA (cDNA) and then amplify the cDNA to quantify the amount of viral RNA present in a sample.

Materials:

• Infected cell lysates or culture supernatants

• RNA extraction kit

• Reverse transcriptase

• qPCR master mix (containing DNA polymerase, dNTPs, and a fluorescent dye like SYBR Green)

• Virus-specific primers

• RT-qPCR instrument

Protocol:

• Infect host cells with the virus in the presence of different concentrations of Bruceantinoside A.

• At various time points post-infection, collect the culture supernatant or lyse the cells.

• Extract total RNA from the samples using a commercial RNA extraction kit.

• Perform reverse transcription of the viral RNA to synthesize cDNA using a reverse transcriptase and a virus-specific primer or random hexamers.

• Set up the qPCR reaction with the synthesized cDNA, qPCR master mix, and virus-specific forward and reverse primers.

• Run the qPCR reaction in an RT-qPCR instrument.

• Analyze the data to determine the cycle threshold (Ct) values, which are inversely proportional to the amount of viral RNA.

• Quantify the reduction in viral RNA levels in the treated samples compared to the untreated virus control.

Visualizations

Experimental Workflow

Caption: Workflow for evaluating the antiviral potential of Bruceantinoside A.

Hypothesized Antiviral Mechanism of Action

Based on the mechanism of other quassinoids, Bruceantinoside A might interfere with viral entry or replication.

References

• 1. Anti-tobacco mosaic virus (TMV) Quassinoids from Brucea javanica (L.) Merr - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quassinoids isolated from Brucea javanica inhibit pepper mottle virus in pepper - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Elucidate the Mechanism of Action of Bruceantinoside A

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Bruceantinoside A is a quassinoid diterpenoid isolated from the fruits of Brucea javanica. While direct and extensive research on the specific mechanism of action for Bruceantinoside A is limited, studies on structurally related quassinoids, such as Bruceine D and Bruceantinol, provide a strong basis for hypothesizing its biological activities.[1][2][3] These related compounds have demonstrated potent anti-cancer and anti-inflammatory effects, which are often mediated through the induction of apoptosis, cell cycle arrest, and modulation of key signaling pathways.[1][2][3]

This document provides a comprehensive guide to a panel of cell-based assays relevant for investigating the mechanism of action of Bruceantinoside A. The protocols detailed herein are standard methods for assessing cytotoxicity, apoptosis, cell cycle progression, and the activation of specific signaling cascades. Due to the limited availability of public data on Bruceantinoside A, illustrative quantitative data from studies on the closely related compound Bruceine D are presented. These application notes are intended to serve as a foundational resource for researchers initiating studies on Bruceantinoside A.

Assessment of Cytotoxicity and Cell Viability

A primary step in characterizing a novel compound is to determine its effect on cell viability and to quantify its cytotoxic potential. The MTT assay is a widely used colorimetric method for this purpose.[4][5]

Data Presentation: Cytotoxicity of Bruceine D (Illustrative)

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Bruceine D in various cancer cell lines, which can serve as a reference for designing dose-response experiments for Bruceantinoside A.

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Reference
H460	Non-Small Cell Lung Cancer	48	0.5	[6]
A549	Non-Small Cell Lung Cancer	48	0.6	[6]
A549	Non-Small Cell Lung Cancer	24	36.76	[7]
NCI-H292	Non-Small Cell Lung Cancer	24	31.22	[7]
A549	Non-Small Cell Lung Cancer	48	17.89	[7]
NCI-H292	Non-Small Cell Lung Cancer	48	14.42	[7]
T24	Bladder Cancer	Not Specified	7.65 µg/mL	[8]
MCF-7	Breast Cancer	Not Specified	0.7 - 65	[9]
Hs 578T	Breast Cancer	Not Specified	0.7 - 65	[9]

Experimental Protocol: MTT Assay

Principle: This assay measures the metabolic activity of cells. The mitochondrial dehydrogenase enzymes in viable cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.[4][5][10]

Materials:

• 96-well flat-bottom plates

• Complete cell culture medium

• Bruceantinoside A stock solution (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in sterile PBS)[4]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Prepare serial dilutions of Bruceantinoside A in culture medium.

• After 24 hours, carefully remove the medium from the wells and add 100 µL of the various concentrations of Bruceantinoside A. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Incubate the plate for the desired time periods (e.g., 24, 48, 72 hours).

• Following incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[5]

• Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Carefully remove the medium containing MTT.

• Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[10]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.[11]

Workflow Diagram: MTT Assay

Workflow for the MTT cell viability assay.

Investigation of Apoptosis Induction

Apoptosis, or programmed cell death, is a common mechanism of action for anti-cancer compounds. Several assays can be employed to determine if Bruceantinoside A induces apoptosis.

Data Presentation: Apoptosis Induction by Bruceine D (Illustrative)

The following table shows the percentage of apoptotic cells in different cancer cell lines after treatment with Bruceine D, as determined by Annexin V/PI staining and flow cytometry.

Cell Line	Treatment	Apoptotic Cells (%)	Necrotic Cells (%)	Viable Cells (%)	Reference
T24	Control	9.42 ± 2.88	-	-	[8]
T24	Bruceine D (IC50)	56.04 ± 3.09	-	-	[8]
A549	Bruceine D (various conc.)	Dose-dependent increase	-	-	[7]
NCI-H292	Bruceine D (various conc.)	Dose-dependent increase	-	-	[7]

Experimental Protocols

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and can be used to detect early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost. This dual staining allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[1][12][13]

Materials:

• Flow cytometer

• FACS tubes

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 1X Binding Buffer)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Seed cells in 6-well plates and treat with various concentrations of Bruceantinoside A for the desired time.

• Harvest both adherent and floating cells. For adherent cells, use trypsin and neutralize with complete medium.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells twice with cold PBS.[12]

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[14]

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a FACS tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

• Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.[14]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.[14]

Principle: Caspases-3 and -7 are key effector caspases in the apoptotic pathway. This assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspases-3 and -7. This cleavage releases a substrate for luciferase, generating a luminescent signal that is proportional to caspase activity.[2][15][16]

Materials:

• White-walled 96-well plates

• Caspase-Glo® 3/7 Assay System (Promega)

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and treat with Bruceantinoside A as described for the MTT assay.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.[16][17]

• Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.[17]

• Incubate the plate at room temperature for 1 to 3 hours.

• Measure the luminescence using a luminometer.[16]

Signaling Pathway Diagram: Apoptosis Induction

Hypothesized apoptotic pathway induced by Bruceantinoside A.

Cell Cycle Analysis

Some anti-cancer agents exert their effects by causing cell cycle arrest at specific phases, thereby preventing cell proliferation.

Experimental Protocol: Cell Cycle Analysis by PI Staining

Principle: Propidium iodide (PI) stoichiometrically binds to DNA. By staining fixed and permeabilized cells with PI, the cellular DNA content can be quantified using flow cytometry. This allows for the determination of the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase suggests that the compound may be inducing cell cycle arrest.[18]

Materials:

• Flow cytometer

• FACS tubes

• Cold 70% ethanol (B145695)

• PI staining solution (containing PI and RNase A in PBS)[18][19]

Procedure:

• Seed cells in 6-well plates and treat with Bruceantinoside A for 24-48 hours.

• Harvest cells (including floating cells) and wash with cold PBS.

• Resuspend the cell pellet in 0.5 mL of cold PBS.

• While vortexing gently, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.[18]

• Incubate the cells at 4°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and discard the ethanol.

• Wash the cells with PBS and centrifuge again.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.[20]

• Analyze the samples using a flow cytometer.

Workflow Diagram: Cell Cycle Analysis

Workflow for cell cycle analysis using PI staining.

Investigation of Anti-inflammatory Effects

Quassinoids have been reported to possess anti-inflammatory properties. A common in vitro model for assessing anti-inflammatory activity involves the use of lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol: Nitric Oxide (NO) Production Assay

Principle: Macrophages (such as the RAW 264.7 cell line) produce nitric oxide (NO) upon stimulation with LPS. NO is a key pro-inflammatory mediator. The anti-inflammatory potential of a compound can be assessed by its ability to inhibit NO production. NO is unstable, but it is rapidly converted to nitrite (B80452) in the culture medium. The Griess reagent is used to quantify the amount of nitrite, which serves as an indicator of NO production.[21][22][23]

Materials:

• RAW 264.7 macrophage cell line

• 96-well plates

• Lipopolysaccharide (LPS)

• Griess Reagent System (e.g., from Promega)

• Sodium nitrite standard

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1.5 x 10^5 cells/well and incubate for 24 hours.[21][24]

• Pre-treat the cells with various concentrations of Bruceantinoside A for 2 hours.

• Stimulate the cells with LPS (1 µg/mL) for 18-24 hours.[21][24] Include wells with untreated cells and cells treated with LPS alone as controls.

• After incubation, collect 100 µL of the cell culture supernatant from each well.

• Add 100 µL of Griess reagent to the 100 µL of supernatant.[21]

• Incubate at room temperature for 10 minutes, protected from light.[21]

• Measure the absorbance at 540 nm.

• Calculate the nitrite concentration using a standard curve generated with sodium nitrite.

Elucidation of Molecular Mechanisms

To delve deeper into the mechanism of action, it is crucial to examine the modulation of specific proteins and signaling pathways.

Experimental Protocol: Western Blotting

Principle: Western blotting is a technique used to detect specific proteins in a sample. It can be used to assess changes in the expression levels of key proteins involved in apoptosis (e.g., Bcl-2, Bax, cleaved Caspase-3) and signaling pathways (e.g., JNK, phospho-JNK) following treatment with Bruceantinoside A.

Materials:

• SDS-PAGE equipment

• Electrotransfer apparatus

• PVDF or nitrocellulose membranes

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-JNK, anti-phospho-JNK, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Treat cells with Bruceantinoside A as previously described.

• Lyse the cells using RIPA buffer and quantify the protein concentration (e.g., using a BCA assay).

• Separate 20-40 µg of protein per lane by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the desired primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Quantify band intensities using densitometry software and normalize to a loading control like β-actin.

Experimental Protocol: Measurement of Intracellular Reactive Oxygen Species (ROS)

Principle: Increased production of ROS is a known mechanism for inducing apoptosis. The cell-permeable dye 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) can be used to measure intracellular ROS levels. Inside the cell, esterases cleave the acetate (B1210297) groups, trapping the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). The fluorescence intensity is proportional to the amount of ROS.[25][26][27][28]

Materials:

• DCFH-DA solution (10 mM stock in DMSO)[25]

• Serum-free medium

• Fluorescence microscope or plate reader

Procedure:

• Seed cells in a suitable format (e.g., 24-well plate or black-walled 96-well plate).

• Treat cells with Bruceantinoside A for the desired time.

• Remove the treatment medium and wash the cells once with serum-free medium.

• Load the cells with DCFH-DA (final concentration of 10-25 µM) in serum-free medium and incubate for 30 minutes at 37°C in the dark.[25][27]

• Wash the cells twice with PBS.

• Add 500 µL of PBS to each well.[25]

• Immediately measure the fluorescence using a fluorescence microscope or a plate reader (excitation ~485 nm, emission ~530 nm).[25][26]

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Caspase-Glo® 3/7 Assay Protocol [promega.sg]
• 3. A brief overview of antitumoral actions of bruceine D [explorationpub.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Bruceine D induces apoptosis in human non-small cell lung cancer cells through regulating JNK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bruceine D induces lung cancer cell apoptosis and autophagy via the ROS/MAPK signaling pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity and Apoptosis Studies of Brucein D against T24 Bladder Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bruceine D Identified as a Drug Candidate against Breast Cancer by a Novel Drug Selection Pipeline and Cell Viability Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. broadpharm.com [broadpharm.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - DE [thermofisher.com]
• 15. Caspase-Glo® 3/7 3D Assay Technical Manual [promega.jp]
• 16. ulab360.com [ulab360.com]
• 17. promega.com [promega.com]
• 18. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 19. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 20. corefacilities.iss.it [corefacilities.iss.it]
• 21. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 24. 2.12. Nitric Oxide Assay in LPS-Stimulated RAW 264.7 [bio-protocol.org]
• 25. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 26. doc.abcam.com [doc.abcam.com]
• 27. bioquochem.com [bioquochem.com]
• 28. cosmobiousa.com [cosmobiousa.com]

Application Notes: High-Throughput Screening of Bruceantinoside A Analogs for Anti-Cancer Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruceantinoside A, a quassinoid glycoside isolated from Brucea javanica, and its related compounds have demonstrated significant cytotoxic and antitumor activities.[1] The development of synthetic analogs of these natural products offers the opportunity to improve their therapeutic index, pharmacokinetic properties, and target specificity.[2][3] A key mechanism of action for some quassinoids involves the inhibition of critical oncogenic signaling pathways, such as the STAT3 pathway, which is constitutively activated in many human cancers and plays a crucial role in cell proliferation, survival, and angiogenesis.[4][5]

These application notes provide a comprehensive framework for the high-throughput screening (HTS) and characterization of Bruceantinoside A analog libraries to identify promising anti-cancer drug candidates. The workflow encompasses a primary cell-based viability screen, secondary target-focused assays, and subsequent hit validation.

High-Throughput Screening (HTS) Workflow

The identification of potent Bruceantinoside A analogs is structured as a multi-step screening cascade. This process begins with a broad primary screen to identify compounds with cytotoxic activity, followed by more specific secondary and validation assays to elucidate the mechanism of action and confirm on-target effects. This tiered approach efficiently narrows down a large library to a small number of validated hits.

Caption: High-throughput screening cascade for Bruceantinoside A analogs.

The JAK-STAT3 Signaling Pathway

The Janus kinase (JAK)-signal transducer and activator of transcription 3 (STAT3) pathway is a critical regulator of cellular processes.[6] Dysregulation of this pathway is a hallmark of many cancers. The process is initiated by cytokine binding to cell surface receptors, leading to JAK activation and subsequent phosphorylation of STAT3. Phosphorylated STAT3 (p-STAT3) dimerizes, translocates to the nucleus, and acts as a transcription factor for genes involved in cell survival and proliferation.[7] Targeting this pathway, for instance by inhibiting STAT3 phosphorylation or dimerization, is a promising anti-cancer strategy.[8]

Caption: Simplified JAK-STAT3 signaling pathway and potential point of inhibition.

Experimental Protocols & Data

Primary Screening: Cell Viability Assay

The initial screen aims to identify analogs that exhibit cytotoxicity against a cancer cell line with constitutively active STAT3 (e.g., MDA-MB-231, DU145). The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, HTS-compatible method that quantifies ATP, an indicator of metabolically active cells.[9][10]

Protocol: CellTiter-Glo® Assay (384-Well Format)

• Cell Plating: Using an automated liquid handler, dispense 5,000 cells in 40 µL of complete culture medium into each well of a white, solid-bottom 384-well plate.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO2.

• Compound Addition: Add 50 nL of Bruceantinoside A analog solutions (from a 10 mM DMSO stock) to achieve a final screening concentration of 10 µM. Include wells with 0.1% DMSO as a negative control and a known STAT3 inhibitor (e.g., Stattic) as a positive control.

• Incubation: Incubate the plates for an additional 48-72 hours at 37°C and 5% CO2.

• Luminescence Reading:

  • Equilibrate the plates to room temperature for 30 minutes.[11]

  • Add 25 µL of prepared CellTiter-Glo® Reagent to each well.[11]

  • Mix contents for 2 minutes on an orbital shaker to induce cell lysis.

  • Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.[10]

  • Read the luminescence signal using a plate reader.

• Data Analysis: Calculate the percentage of cell viability inhibition for each analog relative to the DMSO controls.

Table 1: Representative Primary Screening Data

Compound ID	Concentration (µM)	Luminescence (RLU)	% Inhibition of Cell Viability	Hit (Yes/No)
DMSO Control	N/A	450,000	0%	No
Stattic (Control)	10	90,000	80%	Yes
Analog BA-001	10	432,000	4%	No
Analog BA-002	10	175,500	61%	Yes
Analog BA-003	10	396,000	12%	No
Analog BA-004	10	81,000	82%	Yes

Secondary Screening: STAT3 Reporter Gene Assay

Hits from the primary screen are further evaluated in a target-specific assay to determine if their cytotoxic effect is mediated through the STAT3 pathway. A luciferase reporter gene assay provides a quantitative measure of STAT3 transcriptional activity.[12]

Protocol: STAT3 Luciferase Reporter Assay

• Cell Line: Use a cell line (e.g., HEK293T) stably transfected with a plasmid containing a luciferase reporter gene under the control of a STAT3-responsive promoter.

• Cell Plating: Plate 5,000 cells in 40 µL of assay medium into each well of a 384-well plate.

• Compound Addition: Prepare serial dilutions of the hit compounds in DMSO. Add the compounds to the wells to achieve a range of final concentrations (e.g., 0.1 nM to 100 µM).

• STAT3 Activation: To induce the pathway, add an appropriate activator such as Oncostatin M (OSM) or Interleukin-6 (IL-6) to all wells except the negative controls.[12]

• Incubation: Incubate the plates for 6-18 hours at 37°C in a humidified incubator with 5% CO2.

• Luminescence Reading: Equilibrate plates to room temperature, add a luciferase assay reagent (e.g., Bright-Glo™), and read the luminescence signal.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.

Table 2: Dose-Response Data for Primary Hits

Compound ID	STAT3 Reporter Assay IC50 (µM)	Cytotoxicity Assay IC50 (µM)
Analog BA-002	2.5	3.1
Analog BA-004	0.8	1.2
Stattic (Control)	5.1	6.5

Hit Validation: Western Blot Analysis of STAT3 Phosphorylation

The most potent and selective compounds are validated by directly measuring their effect on STAT3 phosphorylation at the Tyr705 residue, which is essential for its activation.[7][13]

Protocol: Western Blot for Phospho-STAT3 (Tyr705)

• Cell Culture and Treatment: Plate a suitable cancer cell line (e.g., DU145) in 6-well plates. Once cells reach 70-80% confluency, treat them with various concentrations of the hit compound (e.g., 0.5x, 1x, and 2x IC50) for 2-4 hours. Include a DMSO vehicle control.

• Cell Lysis: Aspirate the medium, wash cells twice with ice-cold PBS, and add ice-cold lysis buffer containing protease and phosphatase inhibitors. Scrape the cells, transfer to a microcentrifuge tube, and incubate on ice for 30 minutes.[6]

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA protein assay.[14]

• SDS-PAGE and Transfer: Normalize protein amounts, add Laemmli sample buffer, and denature at 95°C for 5 minutes. Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF membrane.[14]

• Immunoblotting:

  • Block the membrane with 5% BSA in TBS-T for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-STAT3 (Tyr705) (e.g., Cell Signaling Technology, #9145).[7]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and a digital imaging system.[6]

• Stripping and Re-probing: To normalize the data, the membrane can be stripped and re-probed for total STAT3 (e.g., Cell Signaling Technology, #9139) and a loading control like β-actin.[7][14]

• Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the p-STAT3 signal to the total STAT3 signal for each sample.

Table 3: Summary of Western Blot Validation

Compound ID	Concentration (µM)	Relative p-STAT3 / Total STAT3 Ratio (Normalized to DMSO)
DMSO Control	N/A	1.00
Analog BA-004	0.4 (0.5x IC50)	0.65
Analog BA-004	0.8 (1.0x IC50)	0.21
Analog BA-004	1.6 (2.0x IC50)	0.05

Hit Prioritization Workflow

Following the experimental assays, a logical workflow is essential for prioritizing hits for further development. This involves integrating data from all stages of the screening cascade to select compounds that are potent, on-target, and non-generically cytotoxic.

Caption: Logical workflow for hit prioritization and validation.

References

• 1. Antitumor agents, 90. Bruceantinoside C, a new cytotoxic quassinoid glycoside from Brucea antidysenterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of A/B-ring partial analogs of bruceantin as potential antimalarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quassinoid analogs exert potent antitumor activity via reversible protein biosynthesis inhibition in human colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oncotarget.com [oncotarget.com]
• 6. benchchem.com [benchchem.com]
• 7. Western Blot for Detecting Phosphorylated STAT3 [bio-protocol.org]
• 8. Novel high-throughput screening system for identifying STAT3-SH2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. CellTiter-Glo® Luminescent Cell Viability Assay [promega.com]
• 10. promega.com [promega.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. STAT-3/phosphoSTAT-3 western blot - Molecular Biology [protocol-online.org]
• 14. benchchem.com [benchchem.com]

Application Notes and Protocols for Bruceantinoside A and Related Compounds in Tumor Cell Apoptosis

Disclaimer: As of the latest literature review, specific data on the apoptosis-inducing effects of Bruceantinoside A in tumor cells is limited. The following application notes and protocols are based on extensive research on structurally related and well-studied quassinoids, primarily Bruceine D and Bruceantinol , which are expected to exhibit similar mechanisms of action. Researchers should consider this information as a foundational guide and adapt protocols for Bruceantinoside A as necessary.

Introduction

Quassinoids, a class of natural products isolated from plants of the Simaroubaceae family, have garnered significant attention for their potent anti-cancer properties. Among these, compounds like Bruceine D and Bruceantinol have demonstrated the ability to induce apoptosis in a variety of tumor cell lines. This document provides a detailed overview of the application of these compounds in cancer research, with a focus on their mechanism of action in inducing programmed cell death. The protocols outlined below are designed to assist researchers in investigating the apoptotic effects of Bruceantinoside A and its analogues.

Mechanism of Action

Bruceine D and Bruceantinol induce apoptosis in tumor cells through multiple signaling pathways. The primary mechanisms involve the induction of oxidative stress and the activation of the intrinsic (mitochondrial) and extrinsic apoptotic pathways.

Key signaling pathways implicated in the pro-apoptotic effects of related quassinoids include:

• ROS/MAPK Signaling Pathway: Bruceine D has been shown to increase the intracellular levels of reactive oxygen species (ROS). This elevation in ROS can activate the mitogen-activated protein kinase (MAPK) signaling pathway, leading to the induction of apoptosis and autophagy.[1][2]

• Mitochondrial Apoptosis Pathway: These compounds can disrupt the mitochondrial membrane potential, leading to the release of cytochrome c from the mitochondria into the cytoplasm.[3][4] This event triggers the activation of caspase-9, which in turn activates the executioner caspase-3, culminating in apoptosis.[3][4] The expression of pro-apoptotic proteins like Bax is upregulated, while the expression of anti-apoptotic proteins like Bcl-2 is downregulated, further promoting the mitochondrial-dependent apoptosis.[5]

• PI3K/Akt Signaling Pathway: Bruceine D has been observed to inhibit the phosphorylation of AKT, a key component of the PI3K/Akt signaling pathway which is crucial for cell survival and proliferation.[3]

• CDK Inhibition: Bruceantinol has been identified as an inhibitor of cyclin-dependent kinases (CDK) 2, 4, and 6. This inhibition disrupts the cell cycle and can lead to apoptosis in cancer cells.[6]

Data Presentation

The following tables summarize the cytotoxic activity of Bruceine A, Bruceine D, and Bruceantinol in various cancer cell lines, as represented by their half-maximal inhibitory concentration (IC50) values.

Table 1: IC50 Values of Bruceine A in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
MDA-MB-231	Triple-Negative Breast Cancer	78.4
4T1	Triple-Negative Breast Cancer	524.6

Table 2: IC50 Values of Bruceine D in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
K562	Chronic Myeloid Leukemia	6.37 ± 0.39
T24	Bladder Cancer	7.65 ± 1.2 (µg/mL)
Capan-2	Pancreatic Adenocarcinoma	1.10

Table 3: Apoptotic Effects of Bruceine D

Cell Line	Treatment	Observation	Reference
K562	Bruceine D	Time-dependent induction of apoptosis	[3]
T24	Bruceine D (IC50)	56.04 ± 3.09% apoptotic cells vs 9.42 ± 2.88% in control	[5]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of Bruceantinoside A or its analogues on cancer cells and to calculate the IC50 value.

Materials:

• Target cancer cell lines

• Complete cell culture medium

• Bruceantinoside A (or related compound) stock solution

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of the test compound in complete culture medium.

• Remove the medium from the wells and add 100 µL of the diluted compound to each well. Include untreated control wells.

• Incubate the plate for 24, 48, or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to quantify the percentage of apoptotic and necrotic cells following treatment.

Materials:

• Target cancer cell lines

• 6-well plates

• Bruceantinoside A (or related compound)

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the test compound at the desired concentrations (e.g., IC50) for the desired time.

• Harvest the cells (including floating cells in the medium) by trypsinization.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium (B1200493) iodide (PI) to 100 µL of the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Annexin V binding buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Live cells are Annexin V- and PI-negative, early apoptotic cells are Annexin V-positive and PI-negative, and late apoptotic/necrotic cells are Annexin V- and PI-positive.

Western Blot Analysis for Apoptosis-Related Proteins

This protocol is used to detect changes in the expression levels of key proteins involved in the apoptotic signaling pathways.

Materials:

• Treated and untreated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., against Bax, Bcl-2, Caspase-3, Cleaved Caspase-3, PARP, p-AKT, p-ERK)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Lyse the treated and untreated cells and determine the protein concentration.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

Visualizations

Below are diagrams illustrating the key signaling pathways involved in apoptosis induced by Bruceine D and related compounds.

Caption: ROS/MAPK Signaling Pathway induced by Bruceantinoside A analogues.

Caption: Mitochondrial Apoptosis Pathway activated by Bruceantinoside A analogues.

Caption: Inhibition of the PI3K/Akt Signaling Pathway.

Caption: Experimental Workflow for Apoptosis Assay.

References

• 1. Bruceine D induces lung cancer cell apoptosis and autophagy via the ROS/MAPK signaling pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bruceine D induces lung cancer cell apoptosis and autophagy via the ROS/MAPK signaling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bruceine D induces apoptosis in human chronic myeloid leukemia K562 cells via mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iomcworld.com [iomcworld.com]
• 5. Cytotoxicity and Apoptosis Studies of Brucein D against T24 Bladder Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bruceantinol works as a CDK2/4/6 inhibitor to inhibit the growth of breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Bruceantinoside A Solubility for In Vivo Research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of working with Bruceantinoside A, a quassinoid known for its poor aqueous solubility. Our goal is to facilitate successful in vivo studies by providing practical solutions and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why is my Bruceantinoside A difficult to dissolve for in vivo experiments?

A1: Bruceantinoside A is a member of the quassinoid family of compounds, which are structurally complex natural products.[1][2] These compounds are often characterized by high lipophilicity and low aqueous solubility, making them challenging to formulate for in vivo administration, especially for intravenous routes.[1][2] The poor water solubility is a known characteristic of this class of molecules and is the primary reason for dissolution difficulties.[1][2]

Q2: What are the recommended starting solvents for dissolving Bruceantinoside A?

A2: For initial stock solutions, organic solvents such as dimethyl sulfoxide (B87167) (DMSO) are commonly used.[3] However, for in vivo studies, it is crucial to use a vehicle that is both effective at solubilizing the compound and well-tolerated by the animals.[4] A widely used and recommended vehicle for poorly soluble compounds is a multi-component system, often referred to as a "vehicle cocktail."[3][4]

Q3: What is a common and effective vehicle formulation for in vivo administration of poorly soluble compounds like Bruceantinoside A?

A3: A frequently successful formulation for in vivo studies involves a mixture of a primary organic solvent, a co-solvent, and a surfactant, diluted in a physiological solution.[3][5][6] A standard and well-documented vehicle composition is a combination of DMSO, PEG300, and Tween 80 in saline or water.[3][7] A typical ratio for this formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[3][5]

Q4: Are there alternative formulation strategies if the standard vehicle is not suitable for my experiment?

A4: Yes, several other strategies can be employed to enhance the solubility and bioavailability of poorly soluble drugs like Bruceantinoside A. These include:

• Nanosuspensions: These are sub-micron colloidal dispersions of the pure drug stabilized by surfactants.

• Liposomes: These are vesicular structures composed of a lipid bilayer that can encapsulate lipophilic drugs.

• Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in an aqueous medium.[1]

• Inclusion Complexes with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form host-guest complexes with hydrophobic molecules, thereby increasing their aqueous solubility.

The choice of formulation strategy will depend on the specific requirements of your study, including the desired route of administration, dosage, and toxicity considerations.

Troubleshooting Guides

This section provides solutions to common problems encountered during the preparation of Bruceantinoside A formulations for in vivo studies.

Problem	Possible Cause	Troubleshooting Steps
Precipitation occurs when adding the aqueous component (saline/water) to the organic solvent mixture.	The concentration of Bruceantinoside A exceeds its solubility limit in the final vehicle composition.	1. Reduce the final concentration: Try preparing a more dilute solution of Bruceantinoside A. 2. Adjust the vehicle composition: Increase the proportion of the co-solvent (PEG300) or surfactant (Tween 80) relative to the aqueous component. However, be mindful of the potential for increased vehicle toxicity at higher concentrations of these excipients. 3. Use gentle warming: Gently warm the solution (e.g., to 37°C) to aid in dissolution. Ensure the compound is stable at this temperature. 4. Sonication: Use a sonicator to provide mechanical energy to break down aggregates and facilitate dissolution.
The final formulation is cloudy or appears as an emulsion instead of a clear solution.	The compound is not fully dissolved or is forming a microemulsion.	1. Verify the order of solvent addition: Ensure the solvents are added in the correct sequence as outlined in the experimental protocol.[3] Typically, the drug is first dissolved in DMSO, followed by the addition of PEG300, then Tween 80, and finally the aqueous component.[3] 2. Increase mixing time: Vortex or stir the solution for an extended period after each solvent addition to ensure homogeneity. 3. Consider the intended use: For some routes of administration, a stable microemulsion may be acceptable. However, for intravenous injection, a clear solution is generally required to prevent embolism.
Observed toxicity or adverse effects in animals after administration.	The vehicle itself may be causing toxicity, especially at high concentrations or with rapid administration.	1. Reduce the concentration of organic solvents: Minimize the percentage of DMSO in the final formulation.[4] For many applications, keeping the DMSO concentration below 10% is recommended.[4] 2. Administer a vehicle-only control group: Always include a control group that receives the same vehicle without the drug to distinguish between vehicle-induced and compound-induced toxicity. 3. Slow down the rate of injection: For intravenous administration, a slower injection rate can reduce the immediate systemic exposure to high concentrations of the vehicle components.

Data Presentation: Properties of Common Vehicle Components

The following table summarizes the key properties of the components of the recommended standard vehicle for Bruceantinoside A.

Component	Role	Key Properties	Considerations for In Vivo Use
DMSO (Dimethyl Sulfoxide)	Primary Solvent	Aprotic, polar solvent; miscible with water and many organic solvents.[8]	Can cause local irritation and has dose-dependent toxicity.[4] It is recommended to keep the final concentration as low as possible, ideally below 10%.[4]
PEG300 (Polyethylene Glycol 300)	Co-solvent	Water-miscible polymer; enhances the solubility of poorly soluble compounds.	Generally considered safe and is used in many pharmaceutical formulations.
Tween 80 (Polysorbate 80)	Surfactant/Emulsifier	Non-ionic surfactant; improves the stability of the formulation and prevents precipitation.	Widely used in parenteral formulations; can cause hypersensitivity reactions in some cases, although this is rare.
Saline (0.9% NaCl)	Aqueous Diluent	Isotonic solution; provides a physiologically compatible medium for injection.	Standard diluent for intravenous, intraperitoneal, and subcutaneous injections.

Experimental Protocols

Protocol: Preparation of a Bruceantinoside A Formulation for In Vivo Administration

This protocol provides a detailed methodology for preparing a standard vehicle formulation for poorly soluble compounds, which can be adapted for Bruceantinoside A. The target is to achieve a clear solution for administration.

Materials:

• Bruceantinoside A powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Polyethylene Glycol 300 (PEG300), sterile

• Tween 80 (Polysorbate 80), sterile

• Sterile Saline (0.9% NaCl) or sterile water for injection

• Sterile, conical microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare a Stock Solution in DMSO:

  • Accurately weigh the required amount of Bruceantinoside A powder.

  • Dissolve the powder in a minimal amount of DMSO to create a concentrated stock solution (e.g., 10 mg/mL). Ensure complete dissolution, using a vortex mixer if necessary.

• Prepare the Final Formulation (Example for a 1 mL final volume):

  • This procedure is based on a final vehicle composition of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.[3]

  • In a sterile tube, add the components in the following order, mixing thoroughly after each addition: a. Add the Bruceantinoside A stock solution: Pipette 100 µL of the 10 mg/mL Bruceantinoside A stock in DMSO into the tube. b. Add PEG300: Add 400 µL of PEG300 to the tube. Vortex until the solution is homogeneous. c. Add Tween 80: Add 50 µL of Tween 80. Vortex again to ensure complete mixing. d. Add Saline: Slowly add 450 µL of sterile saline to the mixture while vortexing. Continue to vortex for another 1-2 minutes to obtain a clear, homogeneous solution.

• Final Check and Use:

  • Visually inspect the final solution for any signs of precipitation or cloudiness. If precipitation occurs, refer to the troubleshooting guide.

  • The final concentration of Bruceantinoside A in this example would be 1 mg/mL.

  • Use the freshly prepared formulation for your in vivo experiments. It is recommended to prepare the formulation on the day of use to ensure stability.

Visualizations

Experimental Workflow for Formulation Preparation

Caption: Workflow for preparing Bruceantinoside A formulation.

Logical Relationship for Troubleshooting Precipitation

Caption: Troubleshooting guide for precipitation issues.

References

• 1. Chemical components, pharmacological properties, and nanoparticulate delivery systems of Brucea javanica - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. iacuc.wsu.edu [iacuc.wsu.edu]
• 5. lifetechindia.com [lifetechindia.com]
• 6. Ailanthone | Androgen Receptor | TargetMol [targetmol.com]
• 7. researchgate.net [researchgate.net]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

Technical Support Center: Overcoming Low Bioavailability of Bruceantinoside A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bruceantinoside A. The focus is on addressing the challenges associated with its low bioavailability and providing potential strategies for improvement.

Troubleshooting Experimental Challenges

Question: My in vivo experiments with orally administered Bruceantinoside A are showing low efficacy despite its reported in vitro potency. Why might this be happening?

Answer: This is a common challenge likely linked to the low oral bioavailability of Bruceantinoside A. While specific pharmacokinetic data for Bruceantinoside A is limited, the broader class of quassinoids from Brucea javanica is known to have poor bioavailability, often less than 6%.[1][2] Several factors could be contributing to this issue:

• Low Permeability: Although some data suggests Bruceantinoside A is water-soluble, it may still have poor permeability across the intestinal epithelium.[3] The molecular size and structure of the glycoside may hinder its passive diffusion.

• First-Pass Metabolism: The compound may be extensively metabolized in the gut wall or liver before it reaches systemic circulation.

• P-glycoprotein (P-gp) Efflux: Many natural products are substrates for efflux transporters like P-gp, which actively pump the compound back into the intestinal lumen, reducing its net absorption.

To troubleshoot this, consider the following:

• Assess Permeability: Perform in vitro permeability assays (e.g., Caco-2 or PAMPA) to determine the intestinal permeability of Bruceantinoside A.

• Investigate Metabolic Stability: Use liver microsomes or S9 fractions to evaluate the extent of first-pass metabolism.

• Evaluate P-gp Interaction: Utilize cell lines overexpressing P-gp to determine if Bruceantinoside A is a substrate.

Question: I am attempting to formulate Bruceantinoside A to improve its bioavailability, but I am unsure which strategy to prioritize. What are the most promising approaches?

Answer: For compounds like Bruceantinoside A, where low bioavailability is a known issue, several formulation strategies can be explored.[4][5][6] The choice of strategy will depend on the primary absorption barrier (solubility, permeability, or metabolism). Given that quassinoids, in general, have poor water solubility and low bioavailability, nanoformulation and solid dispersion techniques are highly recommended.[6][7]

• Nanoformulations (Liposomes, Nanoparticles): Encapsulating Bruceantinoside A in lipid-based or polymeric nanoparticles can protect it from degradation, enhance its transport across the intestinal mucosa, and potentially reduce efflux.[6][8]

• Solid Dispersions: Creating a solid dispersion of Bruceantinoside A in a hydrophilic polymer matrix can improve its dissolution rate and maintain a supersaturated state in the gastrointestinal tract, which can enhance absorption.[9][10][11]

• Prodrug Approach: Modifying the structure of Bruceantinoside A to create a more lipophilic or actively transported prodrug could improve its permeability. The prodrug would then be converted to the active compound in vivo.

A logical workflow for selecting a formulation strategy is presented below.

References

• 1. The quassinoids bruceines A-M: pharmacology, mechanism of action, synthetic advance, and pharmacokinetics-a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bruceantinoside-A, CasNo.79439-85-3 Career Henan Chemical Co China (Mainland) [Henankerui.lookchem.com]
• 4. Frontiers | Major Constituents From Brucea javanica and Their Pharmacological Actions [frontiersin.org]
• 5. Major Constituents From Brucea javanica and Their Pharmacological Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical components, pharmacological properties, and nanoparticulate delivery systems of Brucea javanica - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A review of Brucea javanica: metabolites, pharmacology and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nanoparticle formulations that allow for sustained delivery and brain targeting of the neuropeptide oxytocin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DSpace [research-repository.griffith.edu.au]
• 10. Solid dispersion technology as a formulation strategy for the fabrication of modified release dosage forms: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DSpace [research-repository.griffith.edu.au]

Bruceantinoside A stability in different solvent systems

This technical support center provides guidance on the stability of Bruceantinoside A in various solvent systems. As publicly available stability data for Bruceantinoside A is limited, this guide offers general protocols, hypothetical stability data, and troubleshooting advice based on the chemical class of diterpenoid lactones and quassinoids, to which Bruceantinoside A belongs.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Bruceantinoside A in common laboratory solvents?

A1: While specific stability data for Bruceantinoside A is not extensively documented, as a diterpenoid lactone, its stability can be influenced by solvent polarity, pH, and temperature. Generally, ester and lactone functionalities are susceptible to hydrolysis under acidic or basic conditions. It is recommended to use aprotic, neutral solvents for short-term storage and handling. For long-term storage, a lyophilized powder at -20°C or below is advisable.

Q2: Are there any known degradation pathways for Bruceantinoside A?

A2: Specific degradation pathways for Bruceantinoside A have not been fully elucidated in publicly available literature. However, based on its structure as a quassinoid, potential degradation may involve hydrolysis of the lactone ring and other ester groups, particularly under pH stress. Dehydration is another possible degradation pathway for some diterpenoid lactones.[1][2]

Troubleshooting Guide

Q3: I am seeing unexpected peaks in my HPLC analysis of a Bruceantinoside A sample. What could be the cause?

A3: Unexpected peaks in your chromatogram could indicate degradation of Bruceantinoside A, the presence of impurities in your sample or solvent, or issues with your HPLC system.

• Degradation: Bruceantinoside A may be degrading in your chosen solvent or under your experimental conditions. Consider preparing fresh solutions and analyzing them immediately. If the extra peaks increase over time, degradation is likely.

• Solvent Impurities: Ensure you are using high-purity, HPLC-grade solvents. Impurities in the mobile phase can appear as ghost peaks.[3]

• System Contamination: Your HPLC system, including the injector and column, might be contaminated. Flushing the system with a strong solvent is recommended.[4]

• See the experimental protocol section for guidance on performing a forced degradation study to identify potential degradation products.

Q4: My Bruceantinoside A sample shows poor solubility in my desired solvent system. What can I do?

A4: Poor solubility can be a challenge with complex natural products.

• Co-solvents: Try using a co-solvent system. For example, a small amount of DMSO or DMF can be used to initially dissolve the compound before diluting with an aqueous buffer.

• pH Adjustment: The solubility of compounds with ionizable groups can be pH-dependent. However, be cautious as pH extremes can cause degradation.

• Sonication: Gentle sonication can aid in dissolving the compound.

• It is crucial to perform a solubility test before conducting extensive stability studies.

Q5: My stability results are not reproducible. What are the common sources of variability?

A5: Lack of reproducibility in stability studies can stem from several factors:

• Inconsistent Sample Preparation: Ensure accurate and consistent weighing of the compound and measurement of solvent volumes.

• Fluctuations in Environmental Conditions: Temperature and light exposure can significantly impact stability. Conduct experiments under controlled conditions.

• HPLC System Variability: Ensure your HPLC system is properly maintained and calibrated. Issues like worn pump seals or faulty check valves can lead to inconsistent flow rates and retention times.[3][5]

• Mobile Phase Preparation: Prepare fresh mobile phase for each analysis and ensure it is properly degassed. Small variations in mobile phase pH can affect retention times.[3]

Experimental Protocols

Protocol 1: Preliminary Solubility Assessment

A preliminary assessment of solubility in various solvents is crucial before initiating stability studies.

• Weigh a small, precise amount of Bruceantinoside A (e.g., 1 mg) into several vials.

• Add a measured volume (e.g., 100 µL) of the test solvent to each vial.

• Vortex the vials for 30 seconds.

• Visually inspect for undissolved material.

• If dissolved, add another measured volume of solvent and repeat until the compound precipitates or a desired concentration is reached.

• Common solvents to test include water, methanol, ethanol, acetonitrile (B52724), DMSO, and various buffers (pH 4, 7, 9).

Protocol 2: General HPLC Method for Stability Indicating Assay

A stability-indicating HPLC method is one that can separate the parent drug from its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Start with a low percentage of B and gradually increase to elute more hydrophobic compounds.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where Bruceantinoside A has maximum absorbance.

• Injection Volume: 10 µL.

• Column Temperature: 25°C.

Method Validation: The method should be validated for specificity, linearity, accuracy, precision, and sensitivity according to ICH guidelines.

Data Presentation

Table 1: Hypothetical Stability of Bruceantinoside A (1 mg/mL) at 25°C

Solvent System	Time (hours)	% Remaining Bruceantinoside A	Appearance of Degradation Products
Methanol	0	100	No
24	98.5	Minor peak at RRT 0.8
48	97.2	Increased peak at RRT 0.8
Acetonitrile	0	100	No
24	99.1	No
48	98.8	No
Phosphate Buffer (pH 7.4)	0	100	No
24	92.3	Major peak at RRT 0.6
48	85.1	Increased peak at RRT 0.6
0.1 M HCl	0	100	No
24	75.4	Multiple degradation peaks
48	58.9	Multiple degradation peaks
0.1 M NaOH	0	100	No
24	45.2	Significant degradation
48	15.7	Significant degradation

RRT = Relative Retention Time

Visualizations

Caption: Workflow for assessing Bruceantinoside A stability.

Caption: Potential degradation pathways for Bruceantinoside A.

References

• 1. researchgate.net [researchgate.net]
• 2. Fates of Diterpene Lactones in Storage Andrographis paniculata Extracts | Semantic Scholar [semanticscholar.org]
• 3. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 4. ijsdr.org [ijsdr.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Large-Scale Isolation of Bruceantinoside A

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the large-scale isolation of Bruceantinoside A from Brucea javanica.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the large-scale isolation of Bruceantinoside A?

A1: The large-scale isolation of Bruceantinoside A presents several challenges:

• Low Abundance: Bruceantinoside A is often present in low concentrations in the raw plant material, requiring the processing of large quantities of Brucea javanica fruits to obtain significant amounts.

• Complex Mixtures: The crude extract of Brucea javanica contains a multitude of structurally similar quassinoids and other secondary metabolites, making the separation of Bruceantinoside A a complex task.

• Co-elution of Analogs: Structurally related quassinoid glycosides often co-elute during chromatographic purification, necessitating high-resolution separation techniques and careful optimization of methods.

• Potential for Degradation: As a glycoside, Bruceantinoside A can be susceptible to hydrolysis under harsh extraction conditions, such as high temperatures or extreme pH, which can lead to the loss of the sugar moiety and reduced yield.[1]

• Scalability of Purification: Methods developed at the laboratory scale, such as analytical HPLC, may not be directly transferable to a large-scale preparative process, requiring significant adjustments to maintain purity and yield.[2][3]

Q2: What is a realistic yield expectation for Bruceantinoside A from Brucea javanica?

Q3: What are the critical parameters to control during the extraction process?

A3: To maximize the yield and stability of Bruceantinoside A, the following extraction parameters are critical:

• Solvent Selection: A mixture of polar and non-polar solvents is typically used. Ethanol-water mixtures are common for initial extraction.

• Temperature: To prevent degradation of the glycosidic bond, it is advisable to avoid high temperatures during extraction and solvent evaporation.[1]

• pH: Maintaining a neutral or slightly acidic pH can help prevent the hydrolysis of the glycoside.

• Extraction Time: Prolonged extraction times can increase the risk of compound degradation.

Q4: Which chromatographic techniques are most effective for purifying Bruceantinoside A?

A4: A multi-step chromatographic approach is generally required. This typically involves:

• Macroporous Resin Chromatography: For initial cleanup and enrichment of the total quassinoid fraction from the crude extract.

• Silica (B1680970) Gel Column Chromatography: For separation of compounds based on polarity.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): As a final polishing step to achieve high purity, often using a C18 reversed-phase column.[5][6][7][8]

Troubleshooting Guides

Issue 1: Low Yield of Crude Extract

Possible Cause	Troubleshooting Step
Inefficient cell wall disruption	Ensure the plant material is finely powdered to maximize solvent penetration.
Inappropriate solvent system	Experiment with different solvent polarities (e.g., varying the ethanol-to-water ratio) to optimize the extraction of quassinoid glycosides.
Insufficient extraction time or temperature	While avoiding excessive heat, ensure adequate extraction time with efficient agitation to allow for complete solvent penetration.
Degradation during extraction	Use moderate temperatures and consider extraction under an inert atmosphere to minimize oxidative degradation.

Issue 2: Poor Separation in Column Chromatography

Possible Cause	Troubleshooting Step
Inappropriate stationary phase	Test different stationary phases, such as silica gel of varying pore sizes or chemically modified silica.
Suboptimal mobile phase	Perform a systematic optimization of the mobile phase composition, including solvent ratios and the addition of modifiers.
Column overloading	Reduce the amount of sample loaded onto the column to prevent band broadening and loss of resolution.
Irregular column packing	Ensure the column is packed uniformly to avoid channeling and poor separation.

Issue 3: Co-elution of Impurities in Preparative HPLC

Possible Cause	Troubleshooting Step
Insufficient resolution	Optimize the mobile phase gradient, flow rate, and column temperature. Consider using a longer column or a column with a smaller particle size for higher efficiency.
Structurally similar impurities	Employ orthogonal separation techniques, such as using a different stationary phase (e.g., a phenyl-hexyl column instead of a C18) for a subsequent purification step.
Sample solvent effects	Dissolve the sample in the initial mobile phase to ensure good peak shape. Injecting in a stronger solvent can cause peak distortion.

Issue 4: Product Degradation During Purification

Possible Cause	Troubleshooting Step
Hydrolysis of the glycosidic bond	Avoid strongly acidic or basic conditions in the mobile phase. Use buffered mobile phases to maintain a stable pH.
Thermal instability	Perform chromatographic separations at room temperature or below, if necessary. Avoid high temperatures during solvent evaporation.
Oxidation	Degas solvents and consider adding antioxidants to the mobile phase if oxidative degradation is suspected.

Experimental Protocols

Protocol 1: Large-Scale Extraction and Preliminary Fractionation

• Milling: Grind the dried fruits of Brucea javanica into a fine powder.

• Extraction: Macerate the powdered plant material with 80% ethanol (B145695) (1:10 w/v) at room temperature for 24 hours with constant stirring. Repeat the extraction three times.

• Concentration: Combine the ethanolic extracts and concentrate under reduced pressure at a temperature not exceeding 50°C to obtain a crude extract.

• Solvent Partitioning: Suspend the crude extract in water and partition successively with n-hexane, chloroform, and ethyl acetate (B1210297). The quassinoid glycosides are expected to be enriched in the ethyl acetate fraction.

• Macroporous Resin Chromatography: Dissolve the ethyl acetate fraction in a minimal amount of methanol, adsorb it onto a small amount of silica gel, and apply it to a macroporous resin column. Elute with a stepwise gradient of ethanol in water (e.g., 30%, 50%, 70%, 95%) to obtain fractions enriched in quassinoids.

Protocol 2: Preparative HPLC Purification of Bruceantinoside A

• Column: Reversed-phase C18 column (e.g., 250 x 20 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) in water.

  • Solvent A: 0.1% formic acid in water

  • Solvent B: 0.1% formic acid in acetonitrile

• Gradient Program:

  • 0-10 min: 20% B

  • 10-40 min: 20-50% B

  • 40-50 min: 50-80% B

  • 50-55 min: 80% B

  • 55-60 min: 80-20% B

• Flow Rate: 10 mL/min.

• Detection: UV at 220 nm and 254 nm.

• Fraction Collection: Collect fractions based on the elution profile and analyze by analytical HPLC to identify those containing pure Bruceantinoside A.

Quantitative Data

The following table presents illustrative data for the recovery and purity of quassinoids from Brucea javanica, based on published data for similar compounds. This data should be used as a general guideline, as actual results for Bruceantinoside A may vary.

Purification Step	Compound	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Extraction & Partitioning	Bruceine D	100.01	0.31
Brusatol	100.95	1.7
Bruceine H	100.43	1.7
Preparative HPLC	Target Quassinoid	>95% Purity	-

Data for Bruceine D, Brusatol, and Bruceine H are adapted from a study on the quantitative determination of these compounds in Brucea javanica.[4][9][10]

Visualizations

Experimental Workflow for Bruceantinoside A Isolation

References

• 1. Hydrolytical instability of hydroxyanthraquinone glycosides in pressurized liquid extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scale-Up of Natural Product Isolation | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. isca.in [isca.in]
• 6. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 7. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. [Quantitative determination of contents of three components in Brucea javanica by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Quantitative determination of contents of three components in Brucea javanica by HPLC]. | Semantic Scholar [semanticscholar.org]

Optimizing dosage and administration of Bruceantinoside A in animal models

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the dosage and administration of Bruceantinoside A in animal models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Bruceantinoside A and what is its primary mechanism of action?

Bruceantinoside A is a quassinoid glycoside, a type of natural product isolated from plants of the Brucea javanica species. Quassinoids, including Bruceantinoside A and its analogs, have demonstrated significant anti-tumor activities. The primary mechanism of action for Bruceantinoside A and related compounds involves the modulation of key signaling pathways that are often dysregulated in cancer cells. These pathways play a crucial role in cell survival, proliferation, and metastasis.

Q2: Which signaling pathways are known to be affected by Bruceantinoside A and related quassinoids?

Research on Bruceantinoside A and structurally similar quassinoids, such as Bruceine A and D, has implicated several critical signaling pathways in their anti-cancer effects. These include:

• MAPK Pathway: The Mitogen-Activated Protein Kinase pathway is a key regulator of cell proliferation, differentiation, and apoptosis. Certain quassinoids have been shown to modulate the p38 MAPK and JNK signaling cascades.

• PI3K/Akt Pathway: This pathway is central to cell survival, growth, and metabolism. Inhibition of the PI3K/Akt pathway by some quassinoids can lead to apoptosis and reduced tumor growth.

• STAT3 Pathway: The Signal Transducer and Activator of Transcription 3 is a transcription factor that, when constitutively active, promotes tumor cell proliferation, survival, and invasion. Bruceantinol, a closely related compound, has been shown to directly bind to and inhibit the activation of STAT3.

• NF-κB Pathway: The Nuclear Factor-kappa B pathway is involved in inflammation and cell survival. Some natural products exert their anti-cancer effects by suppressing this pathway.

Q3: What are the recommended starting dosages for Bruceantinoside A in mouse models?

Direct dosage recommendations for Bruceantinoside A are limited in published literature. However, studies on the closely related quassinoid, Bruceantinol (BOL), in colorectal cancer xenograft models provide a valuable starting point. Researchers should always perform a dose-escalation study to determine the maximum tolerated dose (MTD) in their specific animal model and cancer cell line.

Compound	Animal Model	Tumor Type	Dosage	Administration Route	Vehicle	Outcome
Bruceantinol (BOL)	Athymic Nude Mice	Colorectal Cancer (HCT116 xenograft)	4 mg/kg	Intraperitoneal (i.p.), 3 times per week	0.1% Ethanol	58% tumor growth inhibition
Bruceantinol (BOL)	Athymic Nude Mice	Colorectal Cancer (HCT116 xenograft)	8 mg/kg	Intraperitoneal (i.p.), 3 times per week	0.1% Ethanol	>90% tumor growth inhibition
Bruceine A	Mice	Pancreatic Tumor	0.5 mg/kg	Not specified	Not specified	Comparable inhibition to Gemcitabine
Brusatol	Mice	Xenograft and in situ tumors	2 mg/kg	Not specified	Not specified	Effective tumor growth inhibition

Q4: How should I prepare Bruceantinoside A for in vivo administration?

Bruceantinoside A is a hydrophobic compound with low aqueous solubility, which presents a challenge for in vivo administration. The choice of vehicle is critical to ensure proper dissolution and bioavailability.

• Initial Dissolution: For initial stock solutions, Dimethyl sulfoxide (B87167) (DMSO) is a common solvent.

• Vehicle for Injection: For administration to animals, the stock solution should be diluted with a suitable vehicle to minimize toxicity. A common practice is to use a co-solvent system. For example, a final injection volume could be prepared in a vehicle consisting of:

  • DMSO (not to exceed 5-10% of the final volume)

  • Tween 80 or Cremophor EL (as a surfactant to improve solubility)

  • Polyethylene glycol (PEG) 300 or 400 (as a co-solvent)

  • Saline or Phosphate-Buffered Saline (PBS) to bring the solution to the final volume.

It is crucial to perform a vehicle-only control group in your experiments to account for any effects of the solvent mixture.

Q5: What are the common routes of administration for compounds like Bruceantinoside A in animal models?

The most common routes of administration for initial preclinical studies of hydrophobic compounds are:

• Intraperitoneal (i.p.) injection: This is a frequently used route that allows for rapid absorption into the systemic circulation.

• Intravenous (i.v.) injection: This route ensures 100% bioavailability but can be technically challenging and may require a more stringent formulation to prevent precipitation in the bloodstream.

• Oral gavage (p.o.): While oral administration is often the desired route for clinical applications, many natural products have low oral bioavailability due to poor absorption and first-pass metabolism. Formulation strategies such as self-microemulsifying drug delivery systems (SMEDDS) may be necessary to improve oral absorption.

• Subcutaneous (s.c.) injection: This route provides a slower, more sustained release of the compound compared to i.p. or i.v. administration.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Solubility / Precipitation of Compound	- High concentration of the compound.- Inappropriate vehicle composition.- Temperature changes affecting solubility.	- Prepare a fresh dilution from a concentrated stock solution just before administration.- Increase the percentage of co-solvents (e.g., PEG) or surfactants (e.g., Tween 80) in the vehicle, while staying within tolerated limits.- Gently warm the solution before injection.- Use sonication to aid in dissolution.
Toxicity or Adverse Events in Animals (e.g., weight loss, lethargy)	- The dose is too high (exceeds the MTD).- Vehicle toxicity.- Rapid injection rate (for i.v. administration).	- Perform a dose-response study to determine the MTD.- Reduce the dose and/or frequency of administration.- Run a vehicle-only control group to assess solvent toxicity.- For i.v. injections, administer the solution slowly.
Lack of In Vivo Efficacy	- Insufficient dosage.- Poor bioavailability due to formulation or administration route.- Rapid metabolism and clearance of the compound.- Compound instability.	- Increase the dose, up to the MTD.- Optimize the vehicle to improve solubility.- Consider a different administration route (e.g., i.v. instead of i.p. or p.o.).- Increase the frequency of administration based on potential half-life.- Ensure proper storage of the compound (e.g., protected from light, at low temperature).
High Variability in Tumor Growth Inhibition	- Inconsistent formulation preparation.- Inaccurate dosing.- Variation in tumor implantation and size at the start of treatment.	- Prepare a single batch of the formulation for all animals in a cohort.- Ensure accurate and consistent injection volumes.- Randomize animals into treatment groups based on tumor volume.

Experimental Protocols

Protocol 1: Determination of Maximum Tolerated Dose (MTD)

• Animal Model: Select a suitable mouse strain (e.g., athymic nude mice for xenografts).

• Group Allocation: Divide animals into groups of 3-5.

• Dose Escalation: Start with a low dose (e.g., 1 mg/kg) and escalate in subsequent groups (e.g., 2, 4, 8, 16 mg/kg).

• Administration: Administer Bruceantinoside A via the chosen route (e.g., i.p.) at a defined frequency (e.g., three times a week) for a set period (e.g., two weeks).

• Monitoring: Monitor animals daily for signs of toxicity, including weight loss, changes in behavior, and ruffled fur.

• Endpoint: The MTD is defined as the highest dose that does not cause more than 15-20% body weight loss or other severe signs of toxicity.

Protocol 2: In Vivo Antitumor Efficacy Study (Xenograft Model)

• Cell Culture: Culture the desired cancer cell line (e.g., HCT116) under standard conditions.

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in PBS) into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 100 mm³). Measure tumor dimensions with calipers regularly.

• Group Randomization: Randomize mice into treatment and control groups with similar average tumor volumes.

• Treatment:

  • Control Group: Administer the vehicle solution.

  • Treatment Group(s): Administer Bruceantinoside A at one or more doses below the MTD.

• Data Collection: Continue to measure tumor volume and body weight throughout the study.

• Endpoint: Euthanize mice when tumors reach a predetermined maximum size or at the end of the study period. Excise tumors for further analysis (e.g., histology, western blotting).

Visualizations

Signaling Pathways Modulated by Bruceantinoside A and Related Quassinoids

Technical Support Center: Enhancing the Efficacy of Bruceantinoside A through Structural Modifications

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance and answers to frequently asked questions for researchers working on the structural modification of Bruceantinoside A to enhance its therapeutic efficacy. This resource includes troubleshooting guides for common experimental hurdles, detailed protocols for key assays, and insights into the structure-activity relationships of related compounds.

Frequently Asked Questions (FAQs)

Q1: We are planning to synthesize derivatives of Bruceantinoside A. Which structural motifs are crucial for its cytotoxic activity?

A1: Based on structure-activity relationship (SAR) studies of related quassinoids like bruceantin (B1667948), the C-15 ester side chain and the integrity of the A/B-ring system are considered important for cytotoxicity. Modifications to the ester side chain at C-15 and substitutions on the A-ring can significantly impact the compound's potency. For instance, the nature of the ester group at C-15 has been shown to have a considerable effect on the activity of bruceantin analogs.

Q2: Our Bruceantinoside A analog shows poor solubility in aqueous solutions for our in vitro assays. How can we address this?

A2: Poor aqueous solubility is a common challenge with complex natural products. Consider the following approaches:

• Co-solvent Systems: Use a small percentage of a biocompatible organic solvent like DMSO to dissolve the compound before diluting it in your culture medium. Always include a vehicle control in your experiments to account for any solvent effects.

• Formulation Strategies: For in vivo studies, consider formulating the compound with solubilizing agents such as cyclodextrins or encapsulating it in nanoparticles.

• Prodrug Approach: Synthesize a more soluble prodrug by adding a polar functional group (e.g., a phosphate (B84403) or an amino acid) that can be cleaved in vivo to release the active compound.

Q3: We are observing inconsistent results in our cytotoxicity assays with different batches of our synthesized compound. What could be the cause?

A3: Inconsistent results can stem from several factors:

• Purity of the Compound: Ensure the purity of each synthesized batch is consistent and high. Use techniques like HPLC and NMR to verify purity and structure.

• Compound Stability: Your analog may be unstable under certain storage or experimental conditions. Assess the stability of your compound in the assay medium over the duration of the experiment.

• Cell Culture Conditions: Variations in cell passage number, confluency, and media composition can all affect cellular response. Standardize your cell culture and assay procedures meticulously.

Q4: What are the known cellular targets and mechanisms of action for Bruceantinoside A and related quassinoids?

A4: Bruceantin and other quassinoids have been reported to inhibit protein synthesis.[1] More specifically, some quassinoids from Brucea javanica have been shown to target the PI3K/Akt/NF-κB signaling pathway, which is crucial for cell survival and proliferation. Modifications to the Bruceantinoside A structure may alter its affinity for these targets or engage other cellular pathways.

Troubleshooting Guides

Cytotoxicity Assays (e.g., MTT Assay)

Problem	Possible Cause(s)	Troubleshooting Steps
High variability between replicate wells	1. Uneven cell seeding.2. Pipetting errors.3. "Edge effect" in the microplate.	1. Ensure a single-cell suspension before seeding and mix gently. 2. Use calibrated pipettes and be consistent with your technique.3. Avoid using the outer wells of the plate for experimental samples; fill them with sterile PBS or media instead.
Low signal or no color change	1. Insufficient number of viable cells.2. Inactive MTT reagent.3. Incomplete solubilization of formazan (B1609692) crystals.	1. Optimize cell seeding density.2. Prepare fresh MTT solution and protect it from light.3. Ensure complete dissolution of formazan crystals by thorough mixing and allowing sufficient incubation time with the solubilization buffer.
High background absorbance	1. Contamination of culture media or reagents.2. The compound itself absorbs at the same wavelength as formazan.	1. Use sterile techniques and fresh reagents.2. Include a "compound only" control (wells with compound and media but no cells) and subtract this background absorbance from your experimental wells.

Western Blotting for Signaling Pathway Analysis

Problem	Possible Cause(s)	Troubleshooting Steps
Weak or no signal for target protein	1. Insufficient protein loading.2. Ineffective primary antibody.3. Over-washing of the membrane.	1. Perform a protein concentration assay (e.g., BCA) and load an adequate amount of protein (typically 20-30 µg).2. Use a recommended antibody concentration and ensure it is validated for the target species. Test the antibody on a positive control lysate.3. Reduce the duration or number of washing steps.
High background or non-specific bands	1. Primary antibody concentration too high.2. Insufficient blocking.3. Contaminated buffers.	1. Titrate the primary antibody to determine the optimal concentration.2. Increase the blocking time or try a different blocking agent (e.g., BSA instead of milk).3. Prepare fresh buffers for each experiment.
Inconsistent loading control bands	1. Inaccurate protein quantification.2. Pipetting errors during loading.	1. Be meticulous with the protein concentration assay.2. Ensure equal volumes of lysate are loaded into each well.

Data Presentation

In Vitro Cytotoxicity of Bruceantin and Related Quassinoids

Compound	Cell Line	IC50 (µM)	Reference
Bruceantin	P-388 leukemia	0.002	Favorable
Bruceantin	RPMI 8226	0.013	[1]
Bruceantin	U266	0.049	[1]
Bruceantin	H929	0.115	[1]
Bruceolide	KB	> 5 µg/ml	Favorable
Brusatol	HCT-8	0.12	Favorable
Bruceine D	HCT-8	0.25	Favorable

Note: This table summarizes data for related compounds to provide a baseline for efficacy. The efficacy of Bruceantinoside A and its derivatives should be determined experimentally.

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol is for determining the cytotoxic effects of Bruceantinoside A analogs on cancer cells.

Materials:

• 96-well flat-bottom plates

• Cancer cell line of interest

• Complete cell culture medium

• Bruceantinoside A analog stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the Bruceantinoside A analog in complete medium. Remove the old medium from the cells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and an untreated control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: Western Blot for PI3K/Akt Pathway Analysis

This protocol is for assessing the effect of Bruceantinoside A analogs on the phosphorylation status of key proteins in the PI3K/Akt signaling pathway.

Materials:

• Cultured cells treated with the Bruceantinoside A analog

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer apparatus and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample and separate them by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels. Use a loading control (e.g., β-actin) to ensure equal protein loading.

Mandatory Visualizations

Caption: Workflow for MTT Cytotoxicity Assay.

Caption: PI3K/Akt/NF-κB Signaling Pathway Inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]

Minimizing off-target effects of Bruceantinoside A

Welcome to the technical support center for Bruceantinoside A. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments with this cytotoxic quassinoid.

Frequently Asked Questions (FAQs)

Q1: What is Bruceantinoside A and what is its known mechanism of action?

A1: Bruceantinoside A is a quassinoid glycoside, a type of diterpenoid natural product isolated from the fruits of Brucea javanica. While the precise mechanism for Bruceantinoside A is not fully elucidated, related quassinoids are known to exert their cytotoxic effects through multiple pathways. These include the inhibition of protein synthesis, induction of apoptosis (programmed cell death), and modulation of key cancer-related signaling pathways such as MAPK, NF-κB, and PI3K/AKT/mTOR.[1][2][3] For instance, the related quassinoid Bruceine D has been shown to induce apoptosis through the intrinsic mitochondrial pathway.[1]

Q2: What are the expected off-target effects of Bruceantinoside A?

A2: Specific off-target interactions for Bruceantinoside A have not been characterized in detail. However, as a cytotoxic agent, the primary off-target concern is cytotoxicity towards healthy, non-cancerous cells. This can lead to a narrow therapeutic index, a common challenge with potent natural products.[4][5] Minimizing these effects involves maximizing the compound's selectivity for cancer cells over normal cells.

Q3: How can I assess the on-target vs. off-target cytotoxicity of Bruceantinoside A in my experiments?

A3: To differentiate between on-target (anti-cancer) and off-target (general) cytotoxicity, it is crucial to perform parallel assays on both cancer cell lines and relevant normal (non-cancerous) cell lines. A significant difference in the half-maximal inhibitory concentration (IC50) between these cell types will indicate tumor selectivity. For example, studies on the related quassinoid Bruceine D have shown it to be highly toxic to T24 bladder cancer cells (IC50 = 7.65 ± 1.2 µg/mL) but significantly less toxic to normal human skin fibroblast cells (1BR3).[6] An ideal result is a low IC50 value for the cancer cell line and a much higher IC50 value for the normal cell line.

Q4: My Bruceantinoside A sample is not dissolving properly in my culture medium. What should I do?

A4: Poor aqueous solubility is a common issue with complex natural products. Ensure you are first dissolving the compound in a suitable solvent like DMSO to create a concentrated stock solution. When diluting this stock into your aqueous culture medium, do so with vigorous mixing to avoid precipitation. If solubility issues persist, you can try gentle sonication or vortexing of the stock solution.[7] Be aware that the final concentration of the solvent (e.g., DMSO) in the culture medium should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q5: What are some long-term strategies to improve the therapeutic index and reduce the off-target effects of a compound like Bruceantinoside A?

A5: Improving the therapeutic index of a potent natural product often involves advanced drug development strategies. Two common approaches are:

• Targeted Drug Delivery: Encapsulating the compound in a delivery vehicle like a liposome (B1194612) or conjugating it to a monoclonal antibody that targets a tumor-specific antigen (an antibody-drug conjugate or ADC). This helps to concentrate the drug at the tumor site, minimizing exposure to healthy tissues.[8][9]

• Structural Modification: Creating synthetic analogs of the natural product to enhance its selectivity for the cancer target and reduce interactions with off-target molecules. This structure-activity relationship (SAR) study can lead to derivatives with improved efficacy and reduced toxicity.[4][10]

Troubleshooting Guides

Problem 1: High cytotoxicity observed in both cancer and normal control cell lines.

• Possible Cause: The concentration range being tested may be too high, leading to non-specific, generalized toxicity. The compound may have an inherently low therapeutic index.

• Troubleshooting Steps:

  • Expand Concentration Range: Test a much wider range of concentrations, particularly focusing on lower nanomolar concentrations, to identify a potential therapeutic window where cancer cells are more sensitive than normal cells.

  • Shorten Exposure Time: Reduce the incubation time of the compound with the cells (e.g., from 72h to 48h or 24h) to see if a differential effect can be observed before overwhelming toxicity occurs in normal cells.

  • Use a Less Sensitive Assay: If using a highly sensitive metabolic assay like MTT, consider an assay that measures cell death more directly, such as an LDH release assay, to confirm that the observed effect is cell death and not just metabolic inhibition.

  • Evaluate Alternative Normal Cell Lines: The chosen normal cell line may be unusually sensitive. Test against a panel of different normal cell lines, ideally derived from the same tissue as the cancer cell line, to get a more robust assessment of selectivity.

Problem 2: Inconsistent IC50 values between experimental repeats.

• Possible Cause: This can be due to issues with compound solubility, cell seeding density, or assay execution.

• Troubleshooting Steps:

  • Check Compound Solubility: Visually inspect the wells under a microscope after adding the compound to ensure it has not precipitated out of solution. Prepare fresh dilutions from the stock solution for each experiment.[7]

  • Standardize Cell Seeding: Ensure that cells are evenly suspended before plating and that the cell density is consistent across all wells and plates. Cells should be in the logarithmic growth phase at the time of compound addition.

  • Verify Assay Linearity: Perform a cell titration experiment to ensure that the signal from your cytotoxicity assay (e.g., absorbance in an MTT/SRB assay) is linear within the range of cell densities used in your experiment.

  • Include Proper Controls: Always include vehicle-only controls (e.g., 0.1% DMSO) and a positive control (a known cytotoxic agent like doxorubicin) to assess the health of the cells and the dynamic range of the assay.

Problem 3: The color of my natural product interferes with my colorimetric assay (e.g., MTT, SRB).

• Possible Cause: Many natural products have inherent color that can absorb light at the same wavelength as the assay's endpoint measurement, leading to inaccurate results.

• Troubleshooting Steps:

  • Use a "Compound Only" Control: Prepare a parallel plate with the same concentrations of your compound in medium but without any cells. Subtract the absorbance from these wells from your experimental wells to correct for the compound's intrinsic color.[7]

  • Switch to a Different Assay: If interference is severe, switch to a non-colorimetric assay.

    • Luminescence-based assays (e.g., CellTiter-Glo®) measure ATP levels and are less prone to color interference.[7]

    • Fluorescence-based assays can also be an option, but you must first check for any autofluorescence of your compound.

    • LDH release assays measure an enzyme released from dead cells into the supernatant. Since the measurement is taken from the supernatant before adding reagents to the cells, this can minimize interference.[7]

Data Presentation

Due to the limited availability of specific data for Bruceantinoside A, the following table presents IC50 values for the closely related and well-studied quassinoids, Brusatol and Bruceine D , against a panel of human cancer cell lines and a normal cell line to illustrate how selectivity is determined.

Compound	Cell Line	Cancer Type	IC50 Value	Selectivity Note	Reference
Bruceine D	T24	Bladder Cancer	7.65 ± 1.2 µg/mL	-	[6]
Bruceine D	1BR3	Normal Skin Fibroblast	> 100 µg/mL	Highly selective for cancer cells.	[6]
Bruceine D	MCF-7	Breast Cancer	9.5 ± 7.7 µM	-	[11]
Bruceine D	Hs 578T	Breast Cancer (TNBC)	0.71 ± 0.05 µM	-	[11]
Brusatol	MCF-7	Breast Cancer	0.08 µM	-	[12]
Brusatol	CT-26	Colon Carcinoma	0.27 ± 0.01 µg/mL	-	[13]
Brusatol	HaCaT	Normal Keratinocyte	No substantial cytotoxicity observed	Selective for cancer cells.	[14]
Bruceine A	MIA PaCa-2	Pancreatic Cancer	0.029 µM	-	[15]

Experimental Protocols

Protocol 1: Sulforhodamine B (SRB) Cytotoxicity Assay

This assay measures cell density based on the measurement of cellular protein content.

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Add 100 µL of medium containing Bruceantinoside A at various concentrations (typically a serial dilution) to the wells. Include vehicle-only wells as a negative control. Incubate for the desired exposure time (e.g., 48-72 hours).

• Cell Fixation: Gently remove the culture medium. Add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

• Washing: Wash the plates five times with slow-running tap water and allow them to air-dry completely at room temperature.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well. Incubate at room temperature for 30 minutes.

• Remove Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye. Allow the plates to air-dry completely.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye. Place the plate on a shaker for 5-10 minutes.

• Absorbance Measurement: Read the absorbance (Optical Density, OD) at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC50 value.

Protocol 2: Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies cytotoxicity by measuring the activity of LDH, a cytosolic enzyme released from cells with damaged plasma membranes.[12][16][17]

• Cell Plating and Treatment: Plate and treat cells with Bruceantinoside A as described in steps 1 and 2 of the SRB protocol. Include the following controls:

  • Spontaneous LDH Release: Vehicle-treated cells.

  • Maximum LDH Release: Cells treated with a lysis buffer (provided in commercial kits) 45 minutes before the end of the incubation.

  • Background Control: Medium only (no cells).

• Supernatant Collection: After incubation, centrifuge the 96-well plate at 250 x g for 4 minutes. Carefully transfer 50 µL of the supernatant from each well to a new, flat-bottom 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (e.g., from a commercial kit like the CytoTox 96® Assay). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution (provided in the kit) to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background control OD from all other readings.

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = 100 * (Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)

Visualizations

Caption: Hypothesized signaling pathways affected by quassinoids.

Caption: Workflow for assessing differential cytotoxicity.

Caption: Logic diagram for troubleshooting cytotoxicity.

References

• 1. A brief overview of antitumoral actions of bruceine D [explorationpub.com]
• 2. Quassinoid analogs exert potent antitumor activity via reversible protein biosynthesis inhibition in human colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Strategies for the Optimization of Natural Leads to Anticancer Drugs or Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Cytotoxicity and Apoptosis Studies of Brucein D against T24 Bladder Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Strategies to mitigate the on- and off-target toxicities of recombinant immunotoxins: an antibody engineering perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Brusatol: A potential anti-tumor quassinoid from Brucea javanica - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Brusatol, a Nrf2 Inhibitor Targets STAT3 Signaling Cascade in Head and Neck Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A novel P38α MAPK activator Bruceine A exhibits potent anti-pancreatic cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxic quassinoids from Simaba cedron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Troubleshooting Bruceantinoside A in vitro assay variability

Welcome to the technical support center for Bruceantinoside A. This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in navigating the complexities of in vitro assays involving this natural product.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with Bruceantinoside A, providing potential causes and recommended solutions in a question-and-answer format.

Question: Why am I observing high variability in my cytotoxicity assay results (e.g., inconsistent IC50 values) between experiments?

Answer: High variability in cytotoxicity assays with Bruceantinoside A can stem from several factors related to its nature as a natural product and general assay conditions.

• Compound Stability and Solubility:

  • Precipitation in Media: Bruceantinoside A, often dissolved in DMSO for a stock solution, may precipitate when diluted into aqueous cell culture media. This leads to a lower effective concentration and inconsistent results.

  • Degradation: Natural products can be sensitive to pH, temperature, and light. The stability of Bruceantinoside A in your specific assay conditions might be a factor.

• Cell Culture Conditions:

  • Cell Passage Number: Using cells of a high passage number can lead to phenotypic drift and altered sensitivity to cytotoxic agents.

  • Cell Density: Inconsistent cell seeding density can significantly impact the outcome of cytotoxicity assays.

• Assay Protocol:

  • DMSO Concentration: The final concentration of DMSO in the cell culture wells can affect cell viability and should be kept consistent across all experiments, including controls.

  • Incubation Time: The duration of exposure to Bruceantinoside A will influence the IC50 value. Inconsistent timing can lead to variability.

Recommended Actions:

• Optimize Compound Delivery:

  • Visually inspect for precipitation when diluting the DMSO stock into the culture medium.

  • Consider pre-diluting the stock solution in a small volume of serum-containing medium before adding it to the wells to improve solubility.

  • Ensure the final DMSO concentration is consistent and below the tolerance level of your cell line (typically <0.5%).

• Standardize Cell Culture Practices:

  • Use cells within a consistent and low passage number range.

  • Implement a strict protocol for cell seeding to ensure uniform cell density across all plates and experiments.

• Control for Assay Parameters:

  • Prepare a master mix of the final Bruceantinoside A dilutions in culture medium to add to the cells, ensuring a homogenous concentration.

  • Use a positive control (e.g., a known cytotoxic agent) and a vehicle control (medium with the same final DMSO concentration) in every experiment.

Question: My apoptosis assay results are not showing a clear dose-dependent increase in apoptotic cells after treatment with Bruceantinoside A. What could be the issue?

Answer: A lack of a clear dose-response in apoptosis assays can be due to several factors, from the timing of the assay to the specific mechanism of cell death induced by Bruceantinoside A.

• Timing of Apoptosis Detection: Apoptosis is a dynamic process. If you are measuring at a single, late time point, you might be missing the peak of early apoptosis and observing more necrosis or secondary necrosis.

• Cell Death Mechanism: While Bruceantinoside A is known to induce apoptosis, at high concentrations, it might induce necrosis, which would not be detected by assays specific for early apoptotic markers like Annexin V.

• Cell Line Specificity: The kinetics and magnitude of the apoptotic response can vary significantly between different cell lines.

Recommended Actions:

• Perform a Time-Course Experiment: Measure apoptosis at multiple time points (e.g., 12, 24, 48 hours) after treatment to identify the optimal window for detecting apoptosis in your specific cell line.

• Use a Combination of Apoptosis Markers: Combine Annexin V staining with a viability dye like Propidium Iodide (PI) or 7-AAD to distinguish between early apoptotic, late apoptotic, and necrotic cells.

• Confirm Apoptosis with Multiple Assays: Complement your primary apoptosis assay with a secondary method, such as a caspase activity assay (e.g., Caspase-3/7) or analysis of PARP cleavage by Western blot.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for Bruceantinoside A?

A1: Bruceantinoside A is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution. For long-term storage, it is advisable to store the DMSO stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[1][2] Repeated freeze-thaw cycles can potentially lead to compound degradation.[2]

Q2: What is the expected cytotoxic potency of Bruceantinoside A?

A2: Specific IC50 values for Bruceantinoside A are not widely available in the public literature. However, data for closely related quassinoids suggest a potent cytotoxic activity in the low micromolar range in various cancer cell lines. It is crucial to determine the IC50 value empirically in your specific cell line of interest.

Q3: Can the presence of water in my DMSO stock affect the stability of Bruceantinoside A?

A3: Yes, the presence of water in DMSO can impact the stability of some compounds, although many remain stable.[1][3] It is best practice to use anhydrous DMSO to prepare stock solutions and to minimize the exposure of the stock solution to atmospheric moisture.

Q4: What are the known signaling pathways affected by Bruceantinoside A and related compounds?

A4: Bruceantinoside A and other quassinoids, such as Bruceine D, have been shown to induce apoptosis through the mitochondrial (intrinsic) pathway.[4] This involves the modulation of the Bcl-2 family of proteins, leading to a decrease in the mitochondrial membrane potential, release of cytochrome c, and subsequent activation of caspases.[4][5] Additionally, the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, particularly the activation of p38 and JNK, is implicated in the cytotoxic effects of related compounds.[5] The PI3K/Akt pathway may also be involved.[4]

Quantitative Data Summary

Due to the limited availability of specific IC50 values for Bruceantinoside A in peer-reviewed literature, the following table includes data for the closely related quassinoid, Bruceine D, to provide an indication of the expected potency for this class of compounds.

Compound	Cell Line	Assay	Incubation Time	IC50 Value
Bruceine D	K562 (Chronic Myeloid Leukemia)	MTT	Not Specified	6.37 ± 0.39 µM[4]
Bruceine D	T24 (Bladder Cancer)	MTT	Not Specified	7.65 ± 1.2 µg/mL[6]
Related Compound "9f"	PANC-1 (Pancreatic Cancer)	Sulforhodamine B	72 hours	> 10 µM[7]
Related Compound "9f"	SW1990 (Pancreatic Cancer)	Sulforhodamine B	72 hours	> 10 µM[7]

Experimental Protocols

Cytotoxicity Assay using MTT

This protocol outlines a general procedure for determining the cytotoxicity of Bruceantinoside A using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Bruceantinoside A

• DMSO (anhydrous)

• Cell culture medium appropriate for the cell line

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Bruceantinoside A in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the Bruceantinoside A stock solution in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in all wells is consistent and non-toxic to the cells (e.g., ≤ 0.5%).

  • Include wells for vehicle control (medium with the same final DMSO concentration as the treated wells) and a positive control (a known cytotoxic agent).

  • Remove the medium from the wells and add 100 µL of the prepared drug dilutions.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on a plate shaker to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

Apoptosis Assay using Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol describes the detection of apoptosis by flow cytometry using Annexin V-FITC to identify externalized phosphatidylserine (B164497) and PI to identify cells with compromised membranes.

Materials:

• Bruceantinoside A

• DMSO (anhydrous)

• Cell culture medium

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and binding buffer)

• PBS

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will not lead to over-confluence by the end of the experiment.

  • Allow cells to attach overnight.

  • Treat the cells with various concentrations of Bruceantinoside A for the desired time period (determined from a time-course experiment). Include a vehicle control.

• Cell Harvesting:

  • Collect the culture supernatant (containing floating cells).

  • Wash the adherent cells with PBS and detach them using trypsin-EDTA.

  • Combine the detached cells with the cells from the supernatant.

  • Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X binding buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use appropriate controls to set up compensation and gates (unstained cells, cells stained with Annexin V-FITC only, and cells stained with PI only).

  • Quantify the percentage of cells in each quadrant:

    • Lower-left (Annexin V-/PI-): Live cells

    • Lower-right (Annexin V+/PI-): Early apoptotic cells

    • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V-/PI+): Necrotic cells

Visualizations

Caption: General experimental workflow for in vitro analysis of Bruceantinoside A.

Caption: Troubleshooting logic for assay variability with Bruceantinoside A.

Caption: Postulated signaling pathways of Bruceantinoside A-induced apoptosis.

References

• 1. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bruceine D induces apoptosis in human chronic myeloid leukemia K562 cells via mitochondrial pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bruceine D induces lung cancer cell apoptosis and autophagy via the ROS/MAPK signaling pathway in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity and Apoptosis Studies of Brucein D against T24 Bladder Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Properties of Bruceantinoside A and Other Quassinoids

For Researchers, Scientists, and Drug Development Professionals

Quassinoids, a class of bitter principles derived from the Simaroubaceae family of plants, have garnered significant attention in oncological research for their potent cytotoxic and antitumor activities. This guide provides a comparative analysis of the cytotoxic effects of Bruceantinoside A alongside other prominent quassinoids, supported by experimental data from in vitro studies.

Executive Summary

This guide summarizes the cytotoxic profiles of several quassinoids, with a focus on comparing Bruceantinoside A to other members of its class, such as Bruceantin, Brusatol, and Bruceine D. While data for Bruceantinoside A is limited, available information suggests it is a topic of interest in ongoing cancer research. This comparison highlights the varying potencies and cell-line specificities of these natural compounds, providing a valuable resource for researchers in the field of cancer drug discovery.

Comparative Cytotoxicity of Quassinoids

The cytotoxic efficacy of quassinoids is typically evaluated by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The IC50 value represents the concentration of a compound required to inhibit the growth of 50% of a cell population. A lower IC50 value indicates a higher cytotoxic potency.

The following table summarizes the reported IC50 values for Bruceantinoside A and other selected quassinoids against a panel of human cancer cell lines. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in experimental conditions, such as cell lines, exposure times, and assay methods.

Quassinoid	Cancer Cell Line	IC50 Value	Assay Method	Reference
Bruceantinoside A (related compound 9f)	PANC-1 (Pancreatic)	> 10 µM	SRB	[1](PMID: 33289552)
SW1990 (Pancreatic)	> 10 µM	SRB	[1](PMID: 33289552)
Bruceantin	RPMI 8226 (Myeloma)	13 nM	Not Specified	[2]
U266 (Myeloma)	49 nM	Not Specified	[2]
H929 (Myeloma)	115 nM	Not Specified	[2]
KB (Nasopharyngeal)	0.008 µg/mL	Microdilution	[1]
Brusatol	PANC-1 (Pancreatic)	0.36 µM	Not Specified	[3]
SW1990 (Pancreatic)	0.10 µM	Not Specified	[3]
NB4 (Leukemia)	0.03 µM	Not Specified	[3]
BV173 (Leukemia)	0.01 µM	Not Specified	[3]
SUPB13 (Leukemia)	0.04 µM	Not Specified	[3]
CT-26 (Colon)	0.27 µg/mL	Not Specified	[4]
KOPN-8 (Leukemia)	1.4 nM	Not Specified	[5]
CEM (Leukemia)	7.4 nM	Not Specified	[5]
MOLT-4 (Leukemia)	7.8 nM	Not Specified	[5]
Bruceine D	H460 (Lung)	0.5 µM	Not Specified	[6]
A549 (Lung)	0.6 µM	Not Specified	[6]
MCF-7 (Breast)	9.5 µM	Cell Viability Assay	[7]
Hs 578T (Breast)	0.71 µM	Cell Viability Assay	[7]
T24 (Bladder)	7.65 µg/mL	MTT Assay	[8]
PANC-1 (Pancreatic)	2.53 µM	Not Specified	[9]
SW 1990 (Pancreatic)	5.21 µM	Not Specified	[9]
Capan-1 (Pancreatic)	1.35 µM	Not Specified	[9]
Bruceine A	MIA PaCa-2 (Pancreatic)	0.029 µM	MTT Assay	[10]
Bruceoside C	KB (Nasopharyngeal)	Potent	Not Specified	[11]
A-549 (Lung)	Potent	Not Specified	[11]
RPMI (Leukemia)	Potent	Not Specified	[11]
TE-671 (Medulloblastoma)	Potent	Not Specified	[11]
Ailanthinone	Full-length Androgen Receptor	69 nM (inhibitor)	Not Specified	[12]
Truncated Androgen Receptor Splice Variants	309 nM (inhibitor)	Not Specified	[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for the cytotoxicity assays commonly used to evaluate quassinoids.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the quassinoid compounds and a vehicle control. Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: After the incubation, carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is then determined by plotting the percentage of cell viability against the logarithm of the compound concentration.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used for determining cell density, based on the measurement of cellular protein content.

Procedure:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Cell Fixation: After compound treatment, gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water to remove the TCA. Air dry the plates completely.

• Staining: Add 50 µL of 0.04% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly rinse the plates four times with 1% acetic acid to remove unbound dye. Air dry the plates completely.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Shake the plate for 5 minutes and measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined from the dose-response curve.

Signaling Pathways and Mechanisms of Action

Quassinoids exert their cytotoxic effects through the modulation of various cellular signaling pathways, often leading to the induction of apoptosis (programmed cell death) and inhibition of cell proliferation.

Caspase Signaling Pathway

A common mechanism of action for many anticancer agents, including quassinoids like Bruceantin, is the induction of apoptosis through the activation of the caspase cascade.[13] This pathway involves a series of cysteine-aspartic proteases that, once activated, execute the dismantling of the cell.

Caption: The caspase signaling cascade leading to apoptosis.

PI3K/AKT/mTOR Signaling Pathway

Several quassinoids, including Brusatol, have been shown to target key oncogenic signaling pathways such as the PI3K/AKT/mTOR pathway.[13] This pathway is crucial for regulating cell growth, proliferation, and survival, and its dysregulation is a common feature in many cancers.

References

• 1. In vitro cytotoxicity of a series of quassinoids from Brucea javanica fruits against KB cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Brusatol: A potential anti-tumor quassinoid from Brucea javanica - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Antitumor Effect of Brusatol in Acute Lymphoblastic Leukemia Models Is Triggered by Reactive Oxygen Species Accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. Cytotoxicity and Apoptosis Studies of Brucein D against T24 Bladder Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. A novel P38α MAPK activator Bruceine A exhibits potent anti-pancreatic cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antitumor agents, 127. Bruceoside C, a new cytotoxic quassinoid glucoside, and related compounds from Brucea javanica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ailanthone | Androgen Receptor | TargetMol [targetmol.com]
• 13. Bruceantin and Brusatol: Molecular Insights and Therapeutic Promise of Quassinoids in Cancer Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Bruceantinoside A Analogs and Doxorubicin in Breast Cancer: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the efficacy of Bruceantinoside A analogs, specifically Bruceine D and Bruceantinol, against the established chemotherapeutic agent, doxorubicin (B1662922), in the context of breast cancer. This document synthesizes available preclinical data, details experimental methodologies, and visualizes key cellular pathways.

Note on Nomenclature: Direct experimental data for "Bruceantinoside A" in breast cancer is limited in the current body of scientific literature. This guide therefore focuses on the closely related and more extensively studied quassinoids, Bruceine D and Bruceantinol, as potent analogs.

Executive Summary

Doxorubicin, a long-standing cornerstone of breast cancer chemotherapy, exerts its cytotoxic effects primarily through DNA intercalation and inhibition of topoisomerase II. However, its clinical utility is often limited by significant cardiotoxicity and the development of drug resistance. In contrast, emerging evidence suggests that Bruceantinoside A analogs, such as Bruceine D and Bruceantinol, exhibit potent anti-cancer activity through distinct mechanisms, including the inhibition of critical cell cycle regulators. This guide presents a side-by-side comparison of their in vitro cytotoxicity and mechanistic pathways.

In Vitro Efficacy: A Quantitative Comparison

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The following table summarizes the reported IC50 values for Bruceine D and Doxorubicin in common breast cancer cell lines, MCF-7 (estrogen receptor-positive) and MDA-MB-231 (triple-negative).

Compound	Cell Line	IC50 (µM)	Citation
Bruceine D	MCF-7	2.805	[1]
MDA-MB-231	2.328	[1]
Hs 578T	0.71 ± 0.05	[2]
Doxorubicin	MCF-7	~1.0 - 9.908	[3][4]
MDA-MB-231	~0.14 - 6.602	[3][4][5]

Note: IC50 values for doxorubicin can vary significantly between studies due to differences in experimental conditions such as incubation time and assay methodology.

Mechanistic Insights: Distinct Pathways of Action

Bruceantinol: A Novel CDK Inhibitor

Recent studies have identified Bruceantinol (BOL) as an inhibitor of Cyclin-Dependent Kinases 2, 4, and 6 (CDK2/4/6). These kinases are crucial for the progression of the cell cycle from the G1 to the S phase. By inhibiting CDK2/4/6, Bruceantinol effectively halts cell cycle progression, leading to reduced cell proliferation and the induction of apoptosis.

Caption: Bruceantinol's proposed mechanism of action in breast cancer cells.

Doxorubicin: A Multi-faceted DNA Damaging Agent

Doxorubicin's primary mechanism involves its intercalation into DNA, which disrupts topoisomerase II-mediated DNA repair and generates reactive oxygen species (ROS). This cascade of events leads to DNA damage, cell cycle arrest, and ultimately, apoptosis.

Caption: The established multi-modal mechanism of action for doxorubicin.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison of Bruceantinoside A analogs and doxorubicin are provided below.

Cell Viability Assessment (MTT Assay)

This protocol outlines the determination of cell viability and IC50 values following treatment with the compounds.

Caption: A typical workflow for an MTT-based cell viability assay.

Protocol Details:

• Cell Seeding: Breast cancer cells (MCF-7, MDA-MB-231) are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: Cells are treated with a serial dilution of Bruceine D or doxorubicin for 48 to 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of a solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the untreated control, and IC50 values are determined by plotting the percentage of viability versus drug concentration.

Apoptosis Analysis (Annexin V/Propidium Iodide Staining and Flow Cytometry)

This protocol details the quantification of apoptotic cells following treatment.

Caption: Workflow for the detection of apoptosis using flow cytometry.

Protocol Details:

• Cell Treatment: Breast cancer cells are treated with the desired concentrations of the test compound for a specified duration.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and centrifuged.

• Staining: The cell pellet is resuspended in Annexin V binding buffer, followed by the addition of Annexin V-FITC and Propidium Iodide (PI).

• Incubation: The cells are incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry: The stained cells are analyzed using a flow cytometer to differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis for Signaling Pathway Proteins

This protocol is used to detect changes in protein expression and phosphorylation status within key signaling pathways.

Protocol Details:

• Protein Extraction: Following treatment, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat milk or BSA in TBST and then incubated with primary antibodies against target proteins (e.g., CDK4, CDK6, p-Rb, Rb, β-actin) overnight at 4°C.

• Secondary Antibody and Detection: The membrane is washed and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Band intensities are quantified using densitometry software and normalized to a loading control (e.g., β-actin).

Conclusion

The available preclinical data suggests that Bruceantinoside A analogs, particularly Bruceine D and Bruceantinol, are potent inhibitors of breast cancer cell growth. Their efficacy, as indicated by low micromolar IC50 values, is comparable to that of doxorubicin in the tested cell lines. Importantly, their distinct mechanism of action, centered on the inhibition of cell cycle progression via CDK inhibition, presents a promising alternative or complementary therapeutic strategy to traditional DNA-damaging agents like doxorubicin. Further in-depth in vivo studies directly comparing the efficacy and toxicity of Bruceantinoside A and its analogs with doxorubicin are warranted to fully elucidate their therapeutic potential in breast cancer treatment.

References

• 1. Targeting Trop2 by Bruceine D suppresses breast cancer metastasis by blocking Trop2/β-catenin positive feedback loop - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bruceine D Identified as a Drug Candidate against Breast Cancer by a Novel Drug Selection Pipeline and Cell Viability Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Frontiers | Estrogen Receptor α Mediates Doxorubicin Sensitivity in Breast Cancer Cells by Regulating E-Cadherin [frontiersin.org]
• 5. ijpsonline.com [ijpsonline.com]

Comparative Analysis of Bruceantinoside A Analogs in Preclinical Xenograft Models for Anti-Cancer Effects

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Quassinoids, a class of natural products derived from plants of the Simaroubaceae family, have demonstrated significant anti-cancer properties. While specific in vivo data for Bruceantinoside A is limited, extensive research on its analogs—Bruceine A, Bruceine D, and Bruceantin (B1667948)—provides a strong foundation for understanding their potential therapeutic applications. This guide summarizes the anti-tumor efficacy of these compounds in various cancer xenograft models, details the experimental protocols used in these studies, and elucidates the key signaling pathways involved in their mechanism of action. The data presented herein supports the continued investigation of this compound class as potential anti-cancer therapeutic agents.

Comparative Efficacy in Xenograft Models

The anti-tumor activities of Bruceine A, Bruceine D, and Bruceantin have been evaluated in several cancer types, demonstrating significant inhibition of tumor growth. The following tables summarize the quantitative data from key preclinical xenograft studies.

Table 1: Anti-Cancer Effects of Bruceine A in Pancreatic Cancer Xenograft Model

Treatment Group	Dosage & Schedule	Mean Tumor Volume (mm³) at Day 42 (± SD)	Mean Tumor Weight (g) at Day 42 (± SD)
Vehicle Control	-	~1500	~1.2
Gemcitabine (B846) (Positive Control)	Not Specified	~500	~0.4
Bruceine A	1 mg/kg/day	~800	~0.6
Bruceine A	2 mg/kg/day	~400	~0.3
Bruceine A	4 mg/kg/day	~200	~0.15

Data derived from a study on MIA PaCa-2 pancreatic cancer cell xenografts in nude mice.[1][2]

Table 2: Anti-Cancer Effects of Bruceine D in Lung and Pancreatic Cancer Xenograft Models

Cancer Model	Treatment Group	Dosage & Schedule	Outcome
Lung Cancer (A549 Xenograft)	Vehicle Control	-	Significant tumor growth
Bruceine D	Not Specified	Inhibition of tumor growth
Pancreatic Cancer (KPC Mouse Model)	Vehicle Control	-	Progressive tumor growth
Gemcitabine	Twice a week	Decreased tumor weight
Bruceine D	Daily	Decreased tumor weight
Bruceine D + Gemcitabine	Daily (BD) + Twice a week (GEM)	More potent decrease in tumor weight compared to single agents

Bruceine D has been shown to inhibit the growth of lung cancer xenografts and enhance the chemosensitivity of pancreatic cancer to gemcitabine.[3][4][5][6]

Table 3: Anti-Cancer Effects of Bruceantin in Multiple Myeloma Xenograft Model

Treatment Group	Dosage & Schedule	Outcome
Vehicle Control	5% ethanol (B145695) solution in saline, i.p., every 3 days	Progressive tumor growth
Bruceantin	2.5 mg/kg, i.p., every 3 days	Significant tumor regression
Bruceantin	5.0 mg/kg, i.p., every 3 days	Significant tumor regression

Bruceantin demonstrated significant regression of both early and advanced tumors in an RPMI 8226 human multiple myeloma xenograft model in SCID mice, without overt toxicity.[7][8][9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments cited in this guide.

Xenograft Model Establishment

• Cell Culture: Human cancer cell lines (e.g., MIA PaCa-2 for pancreatic cancer, A549 for lung cancer, RPMI 8226 for multiple myeloma) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.[10]

• Animal Models: Immunocompromised mice (e.g., BALB/c nude or SCID mice), typically 4-6 weeks old, are used to prevent rejection of human tumor cells.[2][11][12]

• Cell Implantation: A suspension of cancer cells (typically 1 x 10^6 to 5 x 10^6 cells in sterile PBS or media) is injected subcutaneously into the flank of the mice.[10]

• Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., 2-3 times per week) using calipers and calculated using the formula: Volume = (Length x Width^2) / 2.[13] Animal body weight is also monitored as an indicator of toxicity.

• Treatment Administration: Once tumors reach a palpable size (e.g., 100-200 mm³), animals are randomized into treatment and control groups. The compounds (Bruceine A, D, or Bruceantin) or vehicle are administered via the specified route (e.g., intraperitoneal or oral gavage) at the indicated doses and schedules.

Western Blot Analysis for Signaling Pathway Proteins

• Protein Extraction: Tumor tissues or cultured cells are lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• SDS-PAGE and Protein Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.[14][15][16][17][18]

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated with primary antibodies against proteins of interest (e.g., total and phosphorylated forms of PI3K, Akt, p38 MAPK) overnight at 4°C.[14][15][16][17][18]

• Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[14][15][16][17][18]

Immunohistochemistry (IHC) for Proliferation Markers

• Tissue Preparation: Xenograft tumors are excised, fixed in 10% neutral buffered formalin, and embedded in paraffin. 4-5 µm sections are cut and mounted on slides.

• Antigen Retrieval: Slides are deparaffinized, rehydrated, and subjected to heat-induced epitope retrieval using a citrate (B86180) buffer.[1][19]

• Staining: Endogenous peroxidase activity is quenched with hydrogen peroxide. Sections are then blocked with a blocking serum and incubated with a primary antibody against the proliferation marker Ki-67 overnight at 4°C.[20][21][22]

• Detection and Visualization: A biotinylated secondary antibody and an avidin-biotin-peroxidase complex are applied, followed by a DAB substrate for color development. Slides are counterstained with hematoxylin.

• Quantification: The percentage of Ki-67-positive cells is determined by counting at least 500 tumor cells in multiple high-power fields.[1]

Signaling Pathways and Mechanisms of Action

The anti-cancer effects of Bruceantinoside A analogs are attributed to their modulation of key signaling pathways that regulate cell proliferation, survival, and apoptosis.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical regulator of cell survival and proliferation and is often hyperactivated in cancer. Bruceine A and Bruceine D have been shown to inhibit this pathway, leading to decreased cancer cell growth.

Caption: Inhibition of the PI3K/Akt signaling pathway by Bruceine analogs.

p38 MAPK Signaling Pathway

The p38 MAPK pathway is involved in cellular responses to stress and can induce apoptosis. Bruceine A and Bruceine D have been found to activate this pathway, contributing to their pro-apoptotic effects.

Caption: Activation of the p38 MAPK apoptosis pathway by Bruceine analogs.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for evaluating the anti-cancer effects of a compound in a xenograft model.

Caption: General workflow for in vivo xenograft studies.

Conclusion

While direct in vivo evidence for Bruceantinoside A is pending, the substantial body of research on its close analogs—Bruceine A, Bruceine D, and Bruceantin—provides compelling evidence for the anti-cancer potential of this class of quassinoids. These compounds have demonstrated robust tumor growth inhibition in xenograft models of pancreatic, lung, and hematological cancers. Their mechanisms of action involve the modulation of critical cellular signaling pathways, including the inhibition of the pro-survival PI3K/Akt pathway and the activation of the pro-apoptotic p38 MAPK pathway. The data and protocols presented in this guide offer a valuable resource for researchers in the field of oncology drug discovery and underscore the need for further investigation into Bruceantinoside A as a potential therapeutic candidate.

References

• 1. benchchem.com [benchchem.com]
• 2. Establishment of Patient-Derived Xenografts in Mice [en.bio-protocol.org]
• 3. Brucein D augments the chemosensitivity of gemcitabine in pancreatic cancer via inhibiting the Nrf2 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bruceine D induces lung cancer cell apoptosis and autophagy via the ROS/MAPK signaling pathway in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Multiple myeloma regression mediated by bruceantin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Multiple myeloma regression mediated by bruceantin. | Profiles RNS [profiles.umassmed.edu]
• 10. The Generation and Application of Patient-Derived Xenograft Model for Cancer Research - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Establishment of Patient-Derived Xenografts in Mice [bio-protocol.org]
• 12. Establishment of patient-derived xenograft models and cell lines for malignancies of the upper gastrointestinal tract - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The aqueous extract of brucea javanica reduces tumorigenicity of human lung cancer tumorspheres - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Assessment of PI3K/mTOR/AKT Pathway Elements to Serve as Biomarkers and Therapeutic Targets in Penile Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Ki67 immunohistochemistry staining [bio-protocol.org]
• 20. Analytical validation of a standardised scoring protocol for Ki67 immunohistochemistry on breast cancer excision whole sections: an international multicentre collaboration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. genomeme.ca [genomeme.ca]

Investigating Cross-Resistance of Bruceantinoside A with Standard Chemotherapies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug resistance (MDR) is a significant hurdle in cancer chemotherapy. Understanding the potential for cross-resistance between novel therapeutic agents and established chemotherapies is crucial for designing effective combination therapies and predicting clinical outcomes. This guide provides a framework for assessing the cross-resistance profile of Bruceantinoside A, a quassinoid with cytotoxic properties, against standard chemotherapeutic agents. Due to the limited direct research on Bruceantinoside A's cross-resistance, this guide will draw upon studies of the closely related compound, Bruceine D, and established methodologies for evaluating drug synergy and resistance.

Data Summary: Bruceine D in Combination with Paclitaxel (B517696)

Studies on Bruceine D, a structural analog of Bruceantinoside A, in combination with the standard chemotherapy agent paclitaxel have demonstrated synergistic effects in ovarian cancer cell lines. This suggests a potential lack of complete cross-resistance and a possible cooperative mechanism of action.

Cell Line	Treatment	Key Findings	Reference
SKOV-3 (Ovarian Cancer)	Bruceine D (10 µM) + Paclitaxel	Increased apoptosis compared to paclitaxel alone.	[1]
SKOV-3 (Ovarian Cancer)	Bruceine D	Increased caspase 3 activity.	[1]
A2780 (Ovarian Cancer)	Bruceine D + Paclitaxel	Inhibited growth and induced apoptosis via JNK/STAT3 signaling.	[1]

Potential Mechanisms Influencing Cross-Resistance

Several factors can contribute to cross-resistance between anticancer agents. One of the most well-documented is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (encoded by the MDR1 gene), which function as drug efflux pumps. These transporters can reduce the intracellular concentration of various chemotherapeutic drugs, leading to resistance. The interaction of Bruceantinoside A with these transporters is a critical area for investigation to predict its efficacy in resistant tumors.

Experimental Protocols for Cross-Resistance Studies

To thoroughly evaluate the cross-resistance profile of Bruceantinoside A, a series of in vitro experiments are recommended. The following protocols are based on established methodologies in cancer drug discovery.

Cell Viability and Cytotoxicity Assays

Objective: To determine the cytotoxic effects of Bruceantinoside A alone and in combination with standard chemotherapies (e.g., doxorubicin, paclitaxel, cisplatin) in both drug-sensitive and drug-resistant cancer cell lines.

Methodology (MTT Assay):

• Seed cancer cells (e.g., drug-sensitive MCF-7 and drug-resistant MCF-7/ADR breast cancer cells) in 96-well plates at a density of 5x10³ cells/well and allow them to adhere overnight.

• Treat the cells with a range of concentrations of Bruceantinoside A, the standard chemotherapeutic agent, or a combination of both for 48-72 hours.

• Following treatment, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the half-maximal inhibitory concentration (IC50) and use the combination index (CI) method of Chou and Talalay to determine if the drug interaction is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).

Apoptosis Assays

Objective: To quantify the induction of apoptosis by Bruceantinoside A in combination with standard chemotherapies.

Methodology (Annexin V/Propidium (B1200493) Iodide Staining):

• Treat cancer cells with Bruceantinoside A, a standard chemotherapeutic, or the combination for a predetermined time (e.g., 24 or 48 hours).

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis for Signaling Pathways and Resistance Markers

Objective: To investigate the molecular mechanisms underlying the observed cellular responses, including the modulation of apoptosis-related proteins and drug resistance markers.

Methodology:

• Treat cells as described for the apoptosis assay.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved caspase-3, PARP, P-glycoprotein/MDR1, STAT3, p-STAT3, JNK, p-JNK).

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizing Experimental Workflows and Signaling Pathways

To clearly illustrate the experimental design and the potential molecular interactions, the following diagrams are provided.

Caption: Workflow for assessing cross-resistance of Bruceantinoside A.

Caption: Synergistic signaling of Bruceine D and Paclitaxel.

By employing these methodologies, researchers can systematically evaluate the cross-resistance profile of Bruceantinoside A and its potential for combination therapy. The insights gained will be invaluable for the preclinical development of this promising natural product.

References

• 1. researchgate.net [researchgate.net]

Lack of a Synergistic Profile for Bruceantinoside A in Combination Cancer Therapy

A comprehensive review of existing scientific literature reveals a notable absence of studies investigating the synergistic effects of Bruceantinoside A with other anticancer drugs. Despite the recognized cytotoxic properties of quassinoids, a class of natural compounds to which Bruceantinoside A belongs, research into its potential in combination therapies has not been published. This gap in the literature means that currently, there is no available data on its synergistic interactions, optimal combination ratios, or the specific molecular pathways that might be targeted in a combination setting.

For researchers, scientists, and drug development professionals, this indicates a completely unexplored area of cancer therapeutics. While the standalone anticancer potential of related compounds from Brucea javanica has been noted, the specific contributions of Bruceantinoside A to a synergistic treatment regimen remain to be elucidated.

Brusatol (B1667952): A Promising Alternative from the Same Quassinoid Family

In contrast to the lack of data for Bruceantinoside A, its close relative, Brusatol , also isolated from Brucea javanica, has been the subject of multiple studies investigating its synergistic effects with established anticancer agents. Brusatol has been shown to enhance the efficacy of several chemotherapeutic drugs, primarily through the inhibition of the Nrf2-mediated antioxidant defense mechanism in cancer cells, thereby rendering them more susceptible to the cytotoxic effects of other drugs.[1][2]

This guide provides a comparative overview of the synergistic effects of Brusatol with various anticancer drugs, supported by experimental data from preclinical studies.

Comparison of Brusatol's Synergistic Effects with Anticancer Drugs

The following tables summarize the quantitative data from studies on the synergistic effects of Brusatol with cisplatin (B142131) and trastuzumab.

Table 1: In Vitro Synergistic Efficacy of Brusatol and Cisplatin in Colorectal Cancer Cells (CT-26)

Treatment Group	IC50 (µg/mL)	Combination Index (CI)	Synergy Level
Brusatol (BR) alone	0.27 ± 0.01	-	-
Cisplatin (CDDP) alone	1.12 ± 0.08	-	-
BR + CDDP (1:1 ratio)	0.19 ± 0.02	< 1.0	Synergistic

Data extracted from a study on colorectal cancer cells, indicating that the combination of Brusatol and Cisplatin is more effective at inhibiting cell growth than either drug alone.[3]

Table 2: Synergistic Growth Inhibition of Brusatol and Trastuzumab in HER2-Positive Cancer Cells

Cell Line	Treatment	Drug Concentration	Combination Index (CI)	Synergy Level
BT-474	Trastuzumab + Brusatol	12.5 µg/mL + 2.5 µM	< 1.0	Synergistic
25 µg/mL + 5 µM	< 1.0	Synergistic
50 µg/mL + 10 µM	< 1.0	Synergistic
SK-OV-3	Trastuzumab + Brusatol	12.5 µg/mL + 2.5 µM	< 1.0	Synergistic
25 µg/mL + 5 µM	< 1.0	Synergistic
50 µg/mL + 10 µM	< 1.0	Synergistic

This table demonstrates the synergistic effect of combining Trastuzumab with Brusatol in HER2-positive breast (BT-474) and ovarian (SK-OV-3) cancer cell lines. The Combination Index (CI) values being less than 1.0 indicate a synergistic interaction.[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of the drug combinations on cancer cells.

• Cell Seeding: Cancer cells (e.g., CT-26, BT-474, SK-OV-3) are seeded in 96-well plates at a density of 5x10³ cells per well and incubated for 24 hours.

• Drug Treatment: Cells are treated with varying concentrations of Brusatol, the combination drug (e.g., Cisplatin, Trastuzumab), or a combination of both for 48-72 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader. The cell viability is expressed as a percentage of the control group.

• IC50 and Combination Index (CI) Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves. The synergistic effect is quantified by calculating the Combination Index (CI) using the Chou-Talalay method, where CI < 1 indicates synergy.[3][4]

Apoptosis Assay (Flow Cytometry)

This method is employed to quantify the percentage of apoptotic cells following drug treatment.

• Cell Treatment: Cells are treated with the respective drugs or combinations for a specified period (e.g., 24 hours).

• Cell Harvesting: Both floating and adherent cells are collected, washed with cold PBS, and resuspended in binding buffer.

• Staining: Cells are stained with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer. Annexin V-positive cells are considered apoptotic.[3]

Western Blot Analysis

This technique is used to detect changes in the expression levels of specific proteins involved in signaling pathways.

• Protein Extraction: Following drug treatment, cells are lysed in RIPA buffer to extract total proteins.

• Protein Quantification: Protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., Nrf2, HO-1, p-AKT, p-ERK, Bcl-2, Bax, Caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: The membrane is then washed and incubated with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[3][4]

Signaling Pathways and Mechanisms of Action

The synergistic effect of Brusatol is primarily attributed to its ability to inhibit the Nrf2 signaling pathway, which is a key regulator of the cellular antioxidant response. Cancer cells often exhibit high levels of Nrf2, which contributes to chemoresistance.

Caption: Brusatol inhibits the Nrf2 pathway, leading to increased chemotherapy sensitivity.

Experimental Workflow for Evaluating Synergy

The logical flow of experiments to determine the synergistic effects of Brusatol is outlined below.

Caption: Workflow for assessing the synergistic anticancer effects of drug combinations.

References

• 1. Brusatol enhances the efficacy of chemotherapy by inhibiting the Nrf2-mediated defense mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synergistic antitumor effect of brusatol combined with cisplatin on colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nrf2 Inhibitor, Brusatol in Combination with Trastuzumab Exerts Synergistic Antitumor Activity in HER2-Positive Cancers by Inhibiting Nrf2/HO-1 and HER2-AKT/ERK1/2 Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of Bruceantinoside A and Bruceine A bioactivity

A Detailed Examination for Researchers and Drug Development Professionals

In the landscape of natural product drug discovery, quassinoids isolated from plants of the Brucea genus have garnered significant attention for their potent biological activities. Among these, Bruceantinoside A and Bruceine A stand out as promising candidates for therapeutic development. This guide provides a comprehensive comparative analysis of their bioactivities, supported by available experimental data, detailed methodologies for key assays, and visual representations of their mechanisms of action.

Quantitative Bioactivity Data

To facilitate a direct comparison, the following table summarizes the reported half-maximal inhibitory concentrations (IC50) and other quantitative measures of bioactivity for Bruceantinoside A and Bruceine A.

Bioactivity	Target/Cell Line	Bruceantinoside A	Bruceine A	Reference(s)
Cytotoxicity	PANC-1 (Pancreatic Cancer)	> 10 µM	Data not available	[1]
SW1990 (Pancreatic Cancer)	> 10 µM	Data not available	[1]
HCT-8 (Colon Cancer)	Data not available	0.12 - 9.3 µM (range for several quassinoids)	[2]
HepG2 (Liver Cancer)	Data not available	0.12 - 9.3 µM (range for several quassinoids)	[2]
BGC-823 (Gastric Cancer)	Data not available	0.12 - 9.3 µM (range for several quassinoids)	[2]
A549 (Lung Cancer)	Data not available	0.12 - 9.3 µM (range for several quassinoids)	[2]
SKVO3 (Ovarian Cancer)	Data not available	0.12 - 9.3 µM (range for several quassinoids)	[2]
KB (Oral Cancer)	Data not available	1.3 µg/ml (for related Brujavanol A)	[3]
P-388 (Murine Leukemia)	7.5 µg/ml (for related Javanicoside I)	Data not available	[3]
Antiparasitic	Dactylogyrus intermedius	Data not available	EC50: 0.49 mg/L	[4]
Anti-inflammatory	Nitric Oxide Production (LPS-activated macrophages)	Data not available	IC50: 1.9 µM (for related compound 8)	[2]

Note: Data for Bruceantinoside A is limited. The cytotoxicity values indicate low potency against the tested pancreatic cancer cell lines. In contrast, Bruceine A and related quassinoids demonstrate significant cytotoxic and antiparasitic activities at lower concentrations.

Experimental Protocols

Detailed methodologies for the key bioassays cited in this guide are provided below to ensure reproducibility and aid in the design of future studies.

Cell Viability and Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method to assess cell viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound (Bruceantinoside A or Bruceine A) and incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value.[2][5][6][7][8]

2. Sulforhodamine B (SRB) Assay

This assay is another method for determining cytotoxicity based on the measurement of cellular protein content.

• Principle: SRB is a bright-pink aminoxanthene dye that binds to basic amino acids in cellular proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass.

• Protocol:

  • Seed cells in a 96-well plate and treat with the test compounds as described for the MTT assay.

  • After the incubation period, fix the cells by adding cold trichloroacetic acid (TCA) and incubate at 4°C for 1 hour.

  • Wash the plates with water to remove the TCA and air dry.

  • Stain the cells with 0.4% SRB solution in 1% acetic acid for 30 minutes at room temperature.

  • Wash the plates with 1% acetic acid to remove unbound dye and air dry.

  • Solubilize the bound SRB with 10 mM Tris base solution.

  • Measure the absorbance at a wavelength of 510-570 nm.[3][9][10][11][12]

Apoptosis and Cell Cycle Analysis

1. Annexin V-FITC Apoptosis Assay

This flow cytometry-based assay is used to detect early and late-stage apoptosis.

• Principle: In apoptotic cells, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC. Propidium (B1200493) iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

• Protocol:

  • Treat cells with the test compound for the desired time.

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate the cells in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry.[13][14][15][16][17]

2. Cell Cycle Analysis by Flow Cytometry

This method is used to determine the distribution of cells in different phases of the cell cycle.

• Principle: A fluorescent dye, such as propidium iodide (PI), stoichiometrically binds to DNA. The fluorescence intensity of the stained cells is directly proportional to their DNA content, allowing for the discrimination of cells in G0/G1, S, and G2/M phases.

• Protocol:

  • Treat cells with the test compound and harvest them at different time points.

  • Fix the cells in cold 70% ethanol (B145695) and store them at -20°C.

  • Wash the cells with PBS to remove the ethanol.

  • Treat the cells with RNase A to degrade RNA.

  • Stain the cells with a PI solution.

  • Analyze the DNA content of the cells using a flow cytometer.[18][19][20][21][22]

Anti-inflammatory Assay

1. NF-κB Inhibition Assay

This assay measures the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation.

• Principle: Reporter gene assays are commonly used. Cells are transfected with a plasmid containing a reporter gene (e.g., luciferase) under the control of NF-κB response elements. Activation of the NF-κB pathway leads to the expression of the reporter gene, which can be quantified.

• Protocol:

  • Seed NF-κB reporter cells in a 96-well plate.

  • Pre-treat the cells with the test compound for a specified time.

  • Stimulate the cells with an NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS).

  • After incubation, lyse the cells and measure the reporter gene activity (e.g., luminescence for luciferase).

  • Calculate the percentage of NF-κB inhibition relative to the stimulated control.[23][24][25][26]

Signaling Pathways and Mechanisms of Action

Bruceine A

Bruceine A has been shown to exert its bioactivity through the modulation of several key signaling pathways.

• Inhibition of NF-κB Pathway: Bruceine A is a known inhibitor of the NF-κB signaling pathway. By preventing the activation of NF-κB, Bruceine A can suppress the expression of pro-inflammatory cytokines and other inflammatory mediators. This mechanism is central to its anti-inflammatory effects.

• PI3K/Akt Pathway Suppression: In the context of cancer, Bruceine A has been reported to suppress the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway. This pathway is crucial for cell survival, proliferation, and growth. Inhibition of this pathway by Bruceine A can lead to cell cycle arrest and apoptosis in cancer cells.

The following diagram illustrates the inhibitory effect of Bruceine A on the PI3K/Akt signaling pathway.

Caption: Bruceine A inhibits the PI3K/Akt signaling pathway.

Bruceantinoside A

Currently, there is a lack of specific experimental data detailing the signaling pathways modulated by Bruceantinoside A. Further research is required to elucidate its mechanism of action. Based on its structural similarity to other cytotoxic quassinoids, it may also interfere with fundamental cellular processes such as protein synthesis or induce apoptosis through intrinsic or extrinsic pathways.

Experimental Workflow for Bioactivity Screening

The following diagram outlines a general workflow for the initial screening and characterization of the bioactivity of natural products like Bruceantinoside A and Bruceine A.

Caption: General workflow for screening natural product bioactivity.

Conclusion

This comparative analysis highlights the current state of knowledge regarding the bioactivities of Bruceantinoside A and Bruceine A. Bruceine A has demonstrated significant potential as a cytotoxic, antiparasitic, and anti-inflammatory agent, with its mechanisms of action beginning to be unraveled, particularly its inhibition of the NF-κB and PI3K/Akt pathways.

In contrast, the bioactivity profile of Bruceantinoside A remains largely unexplored. The limited available data suggests it may have lower cytotoxic potency compared to other quassinoids. This underscores a critical need for further research to comprehensively evaluate the therapeutic potential of Bruceantinoside A. Future studies should focus on screening against a broader panel of cancer cell lines, investigating its effects on apoptosis and cell cycle progression, and elucidating the molecular pathways it targets. Such investigations will be crucial in determining whether Bruceantinoside A holds untapped therapeutic promise.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bioactive quassinoids from the seeds of Brucea javanica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Major Constituents From Brucea javanica and Their Pharmacological Actions [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. A review of Brucea javanica: metabolites, pharmacology and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PROSEA - Plant Resources of South East Asia [prosea.prota4u.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Antitumor agents, 90. Bruceantinoside C, a new cytotoxic quassinoid glycoside from Brucea antidysenterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Cytotoxic activity of standardized extracts, a fraction, and individual secondary metabolites from fenugreek seeds against SKOV-3, HeLa and MOLT-4 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxic Activity of the Mesoionic Compound MIH 2.4Bl in Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibitory and Cytotoxic Activities of Chrysin on Human Breast Adenocarcinoma Cells by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Antitumor agents, 127. Bruceoside C, a new cytotoxic quassinoid glucoside, and related compounds from Brucea javanica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. Reevesioside A, a cardenolide glycoside, induces anticancer activity against human hormone-refractory prostate cancers through suppression of c-myc expression and induction of G1 arrest of the cell cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Assessment of Cytotoxicity, Impact on Cell Migration and Apoptotic Modulation of Acteoside and Plantamajoside on Human Breast Adenocarcinoma (MCF-7) - PMC [pmc.ncbi.nlm.nih.gov]
• 25. youtube.com [youtube.com]
• 26. researchgate.net [researchgate.net]

A Researcher's Guide to In Vivo Validation of Novel Anti-inflammatory Agents: A Comparative Framework

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the in vivo validation of novel anti-inflammatory compounds. Due to the current absence of published in vivo anti-inflammatory studies for Bruceantinoside A, this document will serve as a methodological template, objectively comparing the performance of a hypothetical novel compound against well-established anti-inflammatory drugs: Dexamethasone, Ibuprofen, and Celecoxib. The provided experimental data for these established drugs is based on published literature.

This guide details the necessary experimental protocols, presents comparative data in a structured format, and visualizes key biological pathways and workflows to aid in the design and interpretation of in vivo anti-inflammatory studies.

Comparative Efficacy in Acute Inflammation: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model is a widely used and well-characterized assay to evaluate the efficacy of acute anti-inflammatory agents. The data below summarizes the percentage inhibition of paw edema by standard anti-inflammatory drugs at 3 hours post-carrageenan administration, providing a benchmark for a novel compound's performance.

Compound	Dose (mg/kg)	Route of Administration	Paw Edema Inhibition (%) at 3 hours
Novel Compound (Hypothetical)	(Specify Dose)	(e.g., p.o., i.p.)	(Experimental Result)
Dexamethasone	1	i.p.	~50-60%
Ibuprofen	100	p.o.	~50-60%
Celecoxib	30	p.o.	~40-50%

Modulation of Systemic Inflammation: LPS-Induced Cytokine Production

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent inducer of systemic inflammation, leading to the release of pro-inflammatory cytokines. This model is crucial for assessing a compound's ability to modulate the systemic inflammatory response. The table below presents the inhibitory effects of standard drugs on the production of key cytokines, Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).

Compound	Dose (mg/kg)	Animal Model	Cytokine Measured	Inhibition (%)
Novel Compound (Hypothetical)	(Specify Dose)	(e.g., Mouse, Rat)	TNF-α	(Experimental Result)
IL-6	(Experimental Result)
Dexamethasone	5	Mouse	TNF-α	~72%[1]
5	Mouse	IL-6	~76%[1]
Ibuprofen	15	Rat	IL-6	Tendency to decline
Celecoxib	20	Rat	TNF-α	Significant attenuation[2][3]
20	Rat	IL-1β	Significant attenuation[2][3]

Experimental Protocols

Carrageenan-Induced Paw Edema

This protocol outlines the procedure for inducing and measuring acute inflammation in the rat paw.

• Animal Model: Male Wistar or Sprague-Dawley rats (180-200 g) are typically used. Animals are acclimatized for at least one week before the experiment.

• Groups:

  • Vehicle Control (e.g., saline or 0.5% carboxymethylcellulose)

  • Novel Compound (at various doses)

  • Positive Control (e.g., Dexamethasone, Ibuprofen, or Celecoxib)

• Procedure:

  • The test compounds or vehicle are administered orally (p.o.) or intraperitoneally (i.p.) one hour before the induction of inflammation.

  • Acute inflammation is induced by a subplantar injection of 0.1 mL of 1% (w/v) carrageenan suspension in saline into the right hind paw of each rat.

  • The paw volume is measured immediately before carrageenan injection and at specified time points (e.g., 1, 2, 3, 4, and 5 hours) after injection using a plethysmometer.

• Data Analysis: The percentage inhibition of edema is calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where:

  • Vc = average paw volume of the control group

  • Vt = average paw volume of the treated group

LPS-Induced Systemic Inflammation

This protocol describes the induction of a systemic inflammatory response and the subsequent measurement of pro-inflammatory cytokines.

• Animal Model: Male BALB/c or C57BL/6 mice (8-10 weeks old) are commonly used.

• Groups:

  • Vehicle Control (e.g., saline)

  • LPS Control

  • Novel Compound + LPS

  • Positive Control (e.g., Dexamethasone) + LPS

• Procedure:

  • The test compound or vehicle is administered (e.g., i.p. or p.o.) at a specified time (e.g., 30 minutes to 1 hour) before LPS challenge.

  • Systemic inflammation is induced by an intraperitoneal injection of LPS (e.g., 1-5 mg/kg).

  • At a predetermined time point post-LPS injection (e.g., 2, 4, or 6 hours), blood is collected via cardiac puncture or from the retro-orbital plexus.

  • Serum is separated by centrifugation and stored at -80°C until analysis.

• Cytokine Measurement: Serum levels of TNF-α and IL-6 are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Data Analysis: The percentage inhibition of cytokine production is calculated by comparing the cytokine levels in the treated groups to the LPS control group.

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate key signaling pathways involved in the inflammatory response, which are common targets for anti-inflammatory drugs.

Caption: Simplified NF-κB signaling pathway initiated by LPS.

Caption: Arachidonic acid metabolism and sites of drug action.

Experimental Workflow

The following diagram outlines a typical workflow for the in vivo validation of a novel anti-inflammatory compound.

Caption: General workflow for in vivo anti-inflammatory drug validation.

References

• 1. Effects of Early Initiation of High-Dose Dexamethasone Therapy on Pro-Inflammatory Cytokines and Mortality in LPS-Challenged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CELECOXIB ATTENUATES SYSTEMIC LIPOPOLYSACCHARIDE-INDUCED BRAIN INFLAMMATION AND WHITE MATTER INJURY IN THE NEONATAL RATS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Celecoxib attenuates systemic lipopolysaccharide-induced brain inflammation and white matter injury in the neonatal rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Quassinoids in Oncology: A Comparative Meta-Analysis of Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Quassinoids, a class of bitter, degraded triterpenoid (B12794562) compounds primarily isolated from the Simaroubaceae family of plants, have garnered significant scientific interest for their potent anticancer properties.[1] This guide provides a comparative meta-analysis of the therapeutic potential of several key quassinoids, summarizing their efficacy across various cancer cell lines, detailing the experimental protocols used for their evaluation, and visualizing the key signaling pathways implicated in their mechanism of action.

Comparative Efficacy of Quassinoids Across Cancer Cell Lines

The cytotoxic and antiproliferative effects of various quassinoids have been extensively documented. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of these compounds. The following tables summarize the IC50 values for prominent quassinoids against a range of cancer cell lines, providing a quantitative basis for comparison.

Table 1: IC50 Values of Brusatol in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
NB4	Leukemia	0.03
BV173	Leukemia	0.01
SUPB13	Leukemia	0.04
KOPN-8	Acute Lymphoblastic Leukemia	0.0014
CEM	Acute Lymphoblastic Leukemia	0.0074
MOLT-4	Acute Lymphoblastic Leukemia	0.0078
UMSCC47	Head and Neck Squamous Cell Carcinoma	0.024
UDSCC2	Head and Neck Squamous Cell Carcinoma	0.038
JMAR	Head and Neck Squamous Cell Carcinoma	0.016
TU167	Head and Neck Squamous Cell Carcinoma	0.014
PANC-1	Pancreatic Cancer	0.36
SW1990	Pancreatic Cancer	0.10
MCF-7	Breast Cancer	0.08
HCT116	Colorectal Cancer	>0.015
CT26	Colorectal Cancer	0.373

Source:[2][3]

Table 2: IC50 Values of Ailanthone in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
Cal-27	Tongue Squamous Cell Carcinoma	0.8408
Tca8113	Tongue Squamous Cell Carcinoma	0.7884
HCT116	Colorectal Cancer (24h)	1.79
HCT116	Colorectal Cancer (48h)	1.147
HCT116	Colorectal Cancer (72h)	0.603
HCT116	Colorectal Cancer (96h)	0.449
SGC-7901	Gastric Cancer (24h)	Lower than Taxol
MDA-MB-231	Breast Cancer (48h)	9.8
GC2 (Organoid)	Gastric Cancer	190.3
GC5 (Organoid)	Gastric Cancer	138.1

Source:[4][5][6]

Table 3: IC50 Values of Other Notable Quassinoids

Quassinoid	Cell Line	Cancer Type	IC50 (µM)
Bruceantin	RPMI 8226	Multiple Myeloma	0.013
U266	Multiple Myeloma	0.049
H929	Multiple Myeloma	0.115
Simalikalactone D	A2780CP20	Ovarian Cancer	0.055
MDA-MB-435	Breast Cancer	0.058
MDA-MB-231	Breast Cancer	0.065
SKBR3	Breast Cancer	0.060
MDA-MB-468	Breast Cancer	0.116
Eurycomanone	HeLa	Cervical Cancer	4.58
HT-29	Colorectal Cancer	1.22
A2780	Ovarian Cancer	1.37
H460	Lung Cancer	1.78 (µg/mL)
A549	Lung Cancer	20.66 (µg/mL)
Bruceine A	MIA PaCa-2	Pancreatic Cancer	0.029
Bruceantinol	MIA PaCa-2	Pancreatic Cancer	0.669

Source:[7][8][9][10][11]

Key Signaling Pathways Targeted by Quassinoids

Quassinoids exert their anticancer effects through the modulation of multiple signaling pathways crucial for cancer cell proliferation, survival, and metastasis. A common mechanism involves the induction of apoptosis (programmed cell death) and cell cycle arrest.

dot

Caption: Major signaling pathways affected by quassinoids in cancer cells.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of quassinoids' anticancer potential.

Cell Viability and Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

• Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[10] The amount of formazan produced is proportional to the number of viable cells.

• Protocol for Adherent Cells:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the quassinoid and a vehicle control. Incubate for the desired time period (e.g., 24, 48, 72 hours).

  • MTT Addition: Remove the culture medium and add 50 µL of serum-free medium and 50 µL of MTT solution (5 mg/mL in PBS) to each well.[12]

  • Incubation: Incubate the plate at 37°C for 2-4 hours.[12]

  • Formazan Solubilization: Carefully aspirate the MTT solution and add 100-150 µL of a solubilization solvent (e.g., DMSO, acidified isopropanol) to dissolve the formazan crystals.[12]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm to correct for background absorbance.[12]

Apoptosis Detection: Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) for detection.[7] Propidium Iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live and early apoptotic cells, but stains the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

• Protocol:

  • Cell Preparation: Induce apoptosis in your target cells by treating them with the quassinoid of interest for a specified duration. Include both positive and negative controls.

  • Cell Harvesting: Harvest the cells and wash them with cold PBS.

  • Resuspension: Resuspend the cells in 1X Binding Buffer.

  • Staining: Add fluorochrome-conjugated Annexin V and PI to the cell suspension.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[7]

  • Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

Cell Cycle Analysis: Propidium Iodide Staining

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Principle: PI stoichiometrically binds to DNA, and the amount of fluorescence emitted is directly proportional to the DNA content. Cells in G2/M have twice the DNA content of cells in G0/G1, while cells in the S phase have an intermediate amount of DNA.

• Protocol:

  • Cell Fixation: Harvest and wash the cells, then fix them in ice-cold 70% ethanol (B145695) to permeabilize the membranes.[1][8]

  • Rehydration and Staining: Rehydrate the fixed cells in PBS and then resuspend them in a PI staining solution containing RNase A (to prevent staining of RNA).[8]

  • Incubation: Incubate the cells for at least 15-30 minutes at room temperature or 37°C.[8]

  • Analysis: Analyze the DNA content of the cells using a flow cytometer.

Western Blotting for Apoptosis-Related Proteins

Western blotting is used to detect and quantify specific proteins, such as the pro-apoptotic Bax and the anti-apoptotic Bcl-2, to understand the molecular mechanisms of apoptosis.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with specific primary antibodies against the target proteins (e.g., Bax, Bcl-2). A secondary antibody conjugated to an enzyme or fluorophore is then used for detection.

• Protocol:

  • Protein Extraction: Lyse the treated and control cells to extract total protein.

  • Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

  • Gel Electrophoresis: Separate the proteins by SDS-PAGE.

  • Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

  • Blocking: Block the membrane with a protein-rich solution (e.g., 5% non-fat milk or BSA) to prevent non-specific antibody binding.[13]

  • Antibody Incubation: Incubate the membrane with primary antibodies specific for Bax and Bcl-2, followed by incubation with appropriate HRP-conjugated secondary antibodies.

  • Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system. The intensity of the bands corresponds to the amount of protein.

Experimental and Logical Workflow

The evaluation of the anticancer potential of quassinoids typically follows a structured workflow, from initial in vitro screening to more complex in vivo studies.

dot

Caption: A typical workflow for the preclinical evaluation of quassinoids.

Conclusion

The meta-analysis of available data strongly supports the therapeutic potential of quassinoids in oncology. Compounds like brusatol, ailanthone, and simalikalactone D demonstrate potent cytotoxic and antiproliferative effects across a broad spectrum of cancer cell lines, often at nanomolar concentrations. Their multi-targeted mechanism of action, involving the inhibition of key survival pathways and the induction of apoptosis, makes them promising candidates for further drug development. The provided experimental protocols offer a standardized framework for future comparative studies, facilitating the identification of the most promising quassinoid derivatives for clinical translation. However, challenges such as bioavailability and potential toxicity need to be addressed through further preclinical and clinical investigations.

References

• 1. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 2. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 5. ijpbs.com [ijpbs.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. bosterbio.com [bosterbio.com]
• 8. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 9. corefacilities.iss.it [corefacilities.iss.it]
• 10. merckmillipore.com [merckmillipore.com]
• 11. texaschildrens.org [texaschildrens.org]
• 12. MTT assay overview | Abcam [abcam.com]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Prudent Disposal Procedures for Bruceantinoside A

IMMEDIATE ACTION: In the absence of a specific Safety Data Sheet (SDS) for Bruceantinoside A, this compound should be handled with care as a potentially bioactive substance. The following guidelines are based on general principles of laboratory safety and information available for structurally related compounds and extracts from its source, Brucea javanica. All procedures must be conducted in accordance with local institutional and environmental regulations.

Chemical and Physical Properties

A summary of the known properties of Bruceantinoside A is provided below. This information is essential for safe handling and for the accurate labeling of waste containers.

Property	Value
CAS Number	79439-85-3
Molecular Formula	C₃₄H₄₆O₁₆
Molecular Weight	710.72 g/mol
Appearance	Solid (details may vary by batch)
Solubility	Information not available; empirical testing in small quantities with appropriate solvents is recommended.
Storage	Keep in a dry and cool condition.

Disposal Protocol

The following step-by-step protocol outlines the recommended procedure for the disposal of Bruceantinoside A. This workflow is designed to minimize exposure and ensure compliance with standard laboratory safety practices.

1. Personal Protective Equipment (PPE):

• Always wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves, when handling Bruceantinoside A.

2. Decontamination of Small Spills:

• For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• Wipe the area with a suitable solvent to ensure complete removal.

• Collect all contaminated materials in a sealed container for disposal as chemical waste.

3. Disposal of Unused Material:

• Do not dispose of solid Bruceantinoside A or its solutions down the drain or in regular trash.

• Collect all waste containing Bruceantinoside A (e.g., unused compound, contaminated consumables) in a clearly labeled, sealed, and appropriate chemical waste container.

• The label should include "Bruceantinoside A," the CAS number (79439-85-3), and the approximate quantity.

4. Institutional Waste Management:

• Follow your institution's specific procedures for the disposal of non-hazardous or potentially bioactive chemical waste.

• Contact your institution's Environmental Health and Safety (EHS) department for guidance on the proper disposal stream for this type of compound.

While an SDS for the related compound Bruceantin suggests it is not classified as hazardous, it is crucial to not extrapolate this to Bruceantinoside A without specific data. Studies on extracts of Brucea javanica indicate that some extracts have low toxicity at certain doses. However, as a purified compound, the specific toxicological properties of Bruceantinoside A are unknown.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Bruceantinoside A.

Caption: Logical workflow for the safe disposal of Bruceantinoside A.

By adhering to these procedures, researchers can ensure the safe and environmentally responsible disposal of Bruceantinoside A, thereby fostering a culture of safety and trust within the laboratory environment.

Essential Safety and Logistical Information for Handling Bruceantinoside A

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on the safe handling of Bruceantinoside A based on general protocols for cytotoxic compounds. A specific Safety Data Sheet (SDS) for Bruceantinoside A was not available at the time of writing. It is crucial to supplement this guidance with a substance-specific risk assessment and to consult with your institution's environmental health and safety department.

Introduction

Bruceantinoside A is a quassinoid isolated from Brucea javanica and is investigated for its potential antitumor properties. Due to its cytotoxic potential, it should be handled with caution in a laboratory setting. The following guidelines are based on best practices for handling potent and cytotoxic compounds to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the primary defense against exposure to cytotoxic compounds like Bruceantinoside A. All personnel handling the compound must be trained in the proper donning and doffing of PPE.

Table 1: Recommended Personal Protective Equipment for Handling Bruceantinoside A

PPE Component	Specification	Rationale
Gloves	Double gloving with chemotherapy-rated nitrile gloves.	Minimizes the risk of exposure through tears or punctures in a single glove. Chemotherapy rating ensures resistance to a wide range of chemicals.
Gown	Disposable, solid-front, back-closing gown made of a low-permeability fabric with long sleeves and tight-fitting cuffs.	Protects the wearer's clothing and skin from contamination. The back-closing design provides better frontal protection.
Eye Protection	Safety glasses with side shields or a full-face shield.	Protects the eyes from splashes or aerosols of the compound. A face shield offers a higher level of protection.
Respiratory Protection	An N95 respirator or higher, particularly when handling the powdered form or when there is a risk of aerosol generation.	Prevents inhalation of the compound. The need for respiratory protection should be determined by a formal risk assessment.
Shoe Covers	Disposable shoe covers.	Prevents the tracking of contamination out of the designated handling area.

Operational Plan: Safe Handling Procedures

All handling of Bruceantinoside A should occur within a designated area, clearly marked with "Caution: Cytotoxic Agent." Access to this area should be restricted to authorized personnel.

Preparation and Handling

• Designated Handling Area: All manipulations of Bruceantinoside A, including weighing, reconstituting, and aliquoting, must be performed within a certified chemical fume hood or a biological safety cabinet (Class II, Type B2 or C1) to protect both the user and the environment.

• Weighing: To prevent aerosolization, weigh the powdered form of Bruceantinoside A on a tared weigh boat within the containment of a chemical fume hood. Use a dedicated set of utensils (spatula, forceps) that are cleaned after each use or are disposable.

• Reconstitution: When dissolving the compound, add the solvent slowly to the vial to avoid splashing. Cap the vial securely and mix by gentle inversion or vortexing.

• Transport: When transporting Bruceantinoside A solutions, use sealed, leak-proof, and shatter-resistant secondary containers.

Spill Management

In the event of a spill, immediate action is required to contain and clean the area. A spill kit specifically for cytotoxic agents should be readily available.

• Evacuate and Secure: Alert others in the area and evacuate non-essential personnel. Restrict access to the spill area.

• Don Appropriate PPE: Before cleaning the spill, don the full PPE as described in Table 1.

• Containment: For liquid spills, cover with absorbent pads. For solid spills, gently cover with damp absorbent pads to avoid raising dust.

• Decontamination: Clean the spill area with an appropriate deactivating solution (e.g., a solution of sodium hypochlorite), followed by a rinse with water. Work from the outer edge of the spill towards the center.

• Disposal: All materials used for spill cleanup must be disposed of as cytotoxic waste.

Disposal Plan

All waste contaminated with Bruceantinoside A is considered cytotoxic waste and must be disposed of according to institutional and local regulations.

• Segregation: Cytotoxic waste must be segregated from other laboratory waste streams.

• Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for all cytotoxic waste.

  • Sharps: Needles, syringes, and other sharp objects must be placed in a designated sharps container for cytotoxic waste.

  • Solid Waste: Contaminated gloves, gowns, bench paper, and other solid materials should be placed in a designated cytotoxic waste bag (typically a yellow or other specifically colored bag).

  • Liquid Waste: Unused solutions containing Bruceantinoside A should be collected in a labeled, sealed container for chemical waste. Do not pour down the drain.

• Collection and Disposal: Follow your institution's procedures for the collection and final disposal of cytotoxic waste, which is often handled by a specialized waste management contractor.

Experimental Workflow Visualization

The following diagram outlines the standard operational workflow for handling Bruceantinoside A in a research laboratory setting.